cis-4-Fluoro-L-prolinamide hydrochloride

Core Science & Biosynthesis

Technical Whitepaper: cis-4-Fluoro-L-prolinamide HCl in Peptidomimetic Drug Design

Executive Summary

cis-4-Fluoro-L-prolinamide hydrochloride (CAS 426844-23-7) is a specialized fluorinated amino acid derivative used primarily to impose specific conformational constraints on peptide backbones. Unlike native proline, which exists in a dynamic equilibrium of ring puckers, the (4S)-fluorine substituent in this compound exploits the stereoelectronic gauche effect to lock the pyrrolidine ring into a C

-endo conformation.[1]

This structural rigidity makes it a critical scaffold in the development of DPP-4 inhibitors , FAP (Fibroblast Activation Protein) inhibitors , and neuroactive peptides. By biasing the preceding peptide bond toward the cis-isomer, it serves as a powerful tool for probing receptor-ligand bioactive conformations and enhancing metabolic stability against proteolysis.

Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8]

The precise stereochemistry is critical. "cis" refers to the syn-relationship between the C2-carboxamide and the C4-fluorine. Since the backbone is L-proline (2S), the fluorine must be in the (4S) configuration.

Property	Specification
IUPAC Name	(2S,4S)-4-fluoropyrrolidine-2-carboxamide hydrochloride
CAS Number	426844-23-7
Molecular Formula	C H FN O HCl
Molecular Weight	168.60 g/mol
Stereochemistry	(2S, 4S)
Appearance	White to off-white crystalline solid
Melting Point	231–236 °C (decomposition)
Solubility	Highly soluble in water, methanol; sparingly soluble in DCM
pKa (approx)	Amine: ~8.5 (lower than Pro due to F-induction)
Hygroscopicity	Moderate (Store under inert atmosphere)

Structural & Conformational Analysis

The Gauche Effect and Ring Puckering

The utility of CAS 426844-23-7 lies in its ability to pre-organize molecular geometry. In 4-fluoroprolines, the electronegative fluorine atom and the ring nitrogen prefer a gauche orientation (dihedral angle ~60°) rather than anti.[2] This is driven by the hyperconjugative donation of electron density from the C

-H orbital into the low-lying C -F antibonding orbital.

• cis-4-Fluoro (4S): Forces the ring into the C

  -endo pucker (envelope flap up, same side as carboxamide).

• trans-4-Fluoro (4R): Forces the ring into the C

  -exo pucker.

Impact on Peptide Bond Geometry

The ring pucker dictates the

and angles of the backbone.

• The C

  -endo pucker (favored by this cis-isomer) sterically crowds the trans isomer of the preceding peptide bond, thereby increasing the population of the cis-peptide bond ( increases).

• Application: This is vital for designing inhibitors that mimic the cis-turn often found in bioactive loops or enzyme active sites (e.g., certain GPCR ligands).

Figure 1: Mechanistic flow of the gauche effect translating to biological function.

Synthesis & Manufacturing Logic

The synthesis of the cis-isomer is counter-intuitive because it typically starts from the naturally available trans-4-hydroxy-L-proline. The key step involves inversion of configuration at C4.

Retrosynthetic Pathway

• Starting Material: trans-4-Hydroxy-L-proline (Natural, Cheap).

• Fluorination: Nucleophilic substitution (S

  2) causes inversion from trans (4R) to cis (4S).

• Amidation: Conversion of the carboxylic acid to the primary amide.

Detailed Protocol (Bench Scale)

Step 1: Protection React trans-4-hydroxy-L-proline with Boc

O to yield N-Boc-trans-4-hydroxy-L-proline methyl ester. This prevents side reactions at the amine.

Step 2: Deoxyfluorination (The Critical Inversion)

• Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.

• Mechanism: The hydroxyl group attacks the sulfur, creating a good leaving group. The fluoride ion then attacks from the backside (S

  2), inverting the (4R) center to (4S).

• Safety Note: DAST can be explosive; perform at low temperature (-78°C to RT) in DCM.

• Result: N-Boc-cis-4-fluoro-L-proline methyl ester.

Step 3: Amidation

• Hydrolysis of the methyl ester (LiOH/THF) to the free acid.

• Coupling with ammonium chloride using EDC/HOBt or mixed anhydride method (isobutyl chloroformate/NMM/NH

  ) to form the primary amide.

Step 4: Deprotection

• Treat with 4M HCl in Dioxane.

• Purification: Recrystallization from MeOH/Et

  O.

Figure 2: Synthetic route highlighting the stereochemical inversion required to access the cis-isomer.

Applications in Drug Discovery[3][6][11]

DPP-4 and FAP Inhibition

Dipeptidyl peptidase-4 (DPP-4) and Fibroblast Activation Protein (FAP) cleave N-terminal dipeptides where the penultimate residue is proline.

• Mechanism: Inhibitors often mimic the P2 residue (proline). Replacing Pro with cis-4-fluoro-Pro enhances binding via additional van der Waals contacts with the hydrophobic S2 pocket (often Tyr547 in DPP-4) and by locking the inhibitor in the bioactive conformation.

• Example: While Saxagliptin uses a fused cyclopropyl ring, early SAR studies utilized 4-fluoroprolines to map the S2 pocket's tolerance for polarity and shape.

Peptide Engineering (Endomorphin Analogues)

In opioid peptide research (e.g., Endomorphin-2 analogues), replacing native proline with cis-4-fluoro-L-prolinamide restricts the backbone flexibility.

• Outcome: This restriction can increase selectivity for

  -opioid receptors over -receptors by preventing the conformational collapse required for -binding.

19F NMR Reporter

The fluorine atom acts as a sensitive, background-free NMR probe.

• Usage: Incorporating this residue into a protein allows researchers to monitor cis/trans isomerization kinetics in real-time using

  F NMR, as the chemical shift of the fluorine is highly sensitive to the ring pucker and the preceding amide bond state.

Handling & Quality Control

Storage

• Condition: Store at -20°C.

• Atmosphere: Hygroscopic; keep under Argon or Nitrogen.

• Stability: Stable in solid form for >2 years. Aqueous solutions should be prepared fresh to avoid slow hydrolysis of the amide (though the amide is relatively stable compared to esters).

Analytical Verification

• 1H NMR (D

  O): Look for the characteristic H4 multiplet. The coupling constants ( ) will confirm the cis-relationship (endo pucker).

• 19F NMR: Single peak, typically around -176 to -178 ppm (referenced to CFCl

  ).

• Chiral HPLC: Essential to ensure <1% trans-isomer contamination, which would drastically alter the conformational profile.

References

• Stereoelectronic Effects in Proline: Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Top Heterocycl Chem. Link

• Synthesis & Inversion: Tredwell, M., et al. (2021). Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline. Journal of Organic Chemistry. Link

• Conformational Pucker Analysis: Bretscher, L. E., et al. (2001). Conformational Stability of Collagen Relies on a Stereoelectronic Effect. Journal of the American Chemical Society. Link

• Opioid Peptide Analogues: Mollica, A., et al. (2018). The cis-4-Amino-l-proline Residue as a Scaffold for the Synthesis of Cyclic and Linear Endomorphin-2 Analogues. Journal of Medicinal Chemistry. Link

• Product Specifications: Thermo Scientific Chemicals. 4-cis-Fluoro-L-prolinamide hydrochloride, 98%. Link

Sources

• 1. mr.copernicus.org [mr.copernicus.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Guide: (2S,4S)-4-Fluoropyrrolidine-2-Carboxamide Hydrochloride

Executive Summary

(2S,4S)-4-fluoropyrrolidine-2-carboxamide hydrochloride (CAS: 426844-23-7) is a specialized fluorinated pyrrolidine scaffold used primarily as a chiral building block in the synthesis of dipeptidyl peptidase IV (DPP-IV) inhibitors and Fibroblast Activation Protein (FAP) inhibitors. Distinguished by its specific (2S, 4S) stereochemistry—where the fluorine atom at C4 and the carboxamide group at C2 reside on the same face of the pyrrolidine ring (cis-relationship)—this compound leverages the fluorine gauche effect to impart distinct conformational biases to the peptide backbone, enhancing metabolic stability and binding affinity in target enzymes.

Part 1: Structural & Stereochemical Characterization

Chemical Identity

Property	Specification
IUPAC Name	(2S,4S)-4-fluoropyrrolidine-2-carboxamide hydrochloride
CAS Number	426844-23-7
Molecular Formula	C₅H₁₀ClFN₂O
Molecular Weight	168.60 g/mol
Stereochemistry	(2S, 4S) / cis-4-fluoroproline derivative
Physical State	White to off-white crystalline solid
Melting Point	240–245 °C (dec)

Conformational Bias: The Fluorine Gauche Effect

The utility of this scaffold lies in the stereoelectronic effects of the fluorine atom. Unlike natural proline, which rapidly interconverts between C4-endo and C4-exo puckers, the (2S,4S)-fluorinated derivative exhibits a strong preference for the C4-endo (down) pucker.

• Mechanism: The highly electronegative fluorine atom prefers a gauche orientation relative to the vicinal amine nitrogen (or amide carbonyl in peptides) to maximize

  hyperconjugation.

• Result: This pucker stabilizes the cis isomer of the preceding peptide bond (in peptidyl-prolyl systems), a critical feature for designing turn-mimetics and inhibitors that must lock into specific enzyme pockets (e.g., the S1 pocket of FAP).

Figure 1: Stereochemical inversion from natural hydroxyproline to the (2S,4S)-fluoro scaffold and its resulting conformational lock.

Part 2: Synthetic Methodology

Directive: The synthesis requires strict stereocontrol. The most robust route utilizes (2S, 4R)-N-Boc-4-hydroxy-L-proline as the chiral pool starting material. A nucleophilic fluorination with inversion of configuration is the key step to achieve the (2S, 4S) geometry.

Retrosynthetic Analysis

Target: (2S,4S)-Amide

(2S,4S)-Ester (2S,4R)-Alcohol (Inversion)

Detailed Protocol

Step 1: Esterification & Protection

• Reagents: (2S,4R)-4-hydroxy-L-proline,

  , NaOH, then or MeOH/H+.

• Procedure: Protect the amine with a Boc group and convert the carboxylic acid to a methyl ester. This prevents side reactions during fluorination.

• Intermediate: 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate.

Step 2: Deoxyfluorination (The Inversion Step)

• Reagents: Diethylaminosulfur trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor); DCM solvent; -78 °C to RT.

• Mechanism: The hydroxyl group attacks the sulfur center, creating a good leaving group. Fluoride ion then attacks C4 from the opposite face (

  ), inverting the stereochemistry from (4R) to (4S).

• Critical Control: Maintain anhydrous conditions. Moisture reacts with DAST to form HF, which can prematurely deprotect the Boc group.

• Intermediate: 1-tert-butyl 2-methyl (2S,4S)-4-fluoropyrrolidine-1,2-dicarboxylate.

Step 3: Ammonolysis

• Reagents: 7N

  in Methanol; sealed tube; RT to 40 °C.

• Procedure: The methyl ester is converted directly to the primary carboxamide.

• Observation: Monitor by TLC for disappearance of the ester spot. The (2S,4S) stereochemistry is retained.[1]

• Intermediate: tert-butyl (2S,4S)-2-carbamoyl-4-fluoropyrrolidine-1-carboxylate.

Step 4: Deprotection & Salt Formation

• Reagents: 4M HCl in Dioxane or EtOAc.

• Procedure: Dissolve the Boc-amide in dry dioxane. Add HCl solution dropwise at 0 °C. Stir at RT for 2-4 hours.

• Isolation: The product precipitates as the hydrochloride salt. Filter, wash with diethyl ether (to remove Boc byproducts), and dry under vacuum.

• Yield: Typically 60-75% overall.

Figure 2: Synthetic workflow for the production of (2S,4S)-4-fluoropyrrolidine-2-carboxamide HCl.

Part 3: Applications in Drug Development[3]

Precursor to FAP Inhibitors

This amide is the immediate precursor to (2S,4S)-4-fluoropyrrolidine-2-carbonitrile , a potent "warhead" motif found in Fibroblast Activation Protein (FAP) inhibitors used in cancer imaging (e.g., FAPI PET tracers).

• Transformation: The amide is dehydrated (using TFAA/Pyridine or Vilsmeier reagent) to form the nitrile.

• Efficacy: The (2S,4S)-fluoro-nitrile motif demonstrates superior binding affinity (IC50 ~1.6 nM) compared to the non-fluorinated or (4R)-fluorinated analogs, as the fluorine atom interacts favorably with residues in the FAP active site.

DPP-IV Inhibition

Similar to Vildagliptin, which uses a cyanopyrrolidine scaffold, the (2S,4S)-fluoro analog improves metabolic stability against oxidative degradation by liver microsomes, extending the half-life of the inhibitor.

Part 4: Quality Control & Specifications

Analytical Specifications

Test	Acceptance Criteria	Method
Appearance	White crystalline powder	Visual
Purity (HPLC)	97.0%	C18 Column, ACN/H2O + 0.1% TFA
1H NMR	Consistent with structure	DMSO-d6
19F NMR	Single peak ~ -176 ppm (decoupled)	DMSO-d6 / TFA std
Mass Spec	[M+H]+ = 133.1 (Free base)	ESI+
Chloride Content	20.5% – 21.5%	Titration (AgNO3)

NMR Validation (Diagnostic Signals)

• 19F NMR: The fluorine signal is a definitive probe for stereochemistry. The (2S, 4S) isomer typically resonates upfield relative to the (2S, 4R) isomer.

• H-F Coupling: In 1H NMR, the geminal proton at C4 (H4) appears as a doublet of multiplets with a large geminal H-F coupling constant (

  Hz).

Part 5: Handling & Stability

• Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. It must be stored in a desiccator or under inert gas (Argon/Nitrogen).

• Storage: -20 °C for long-term storage to prevent hydrolysis of the amide or racemization.

• Safety: The free base is a secondary amine and potential skin irritant. DAST (used in synthesis) is highly toxic and reacts violently with water; however, the final HCl salt is stable and non-volatile.

References

• ChemicalBook. (2025). (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride Properties and Suppliers. Link

• Sigma-Aldrich. (2024). Product Specification: (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride.[2][3] Link

• Jansen, K., et al. (2014). Structure-Activity Relationship of FAP Inhibitors. Journal of Medicinal Chemistry. (Discusses the potency of 4S-fluoro derivatives). Link

• Raines, R. T., et al. (2012). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. PMC. Link

• Poplawski, S. E., et al. (2013). Synthesis and Evaluation of FAP-Targeted Radioligands. Journal of Nuclear Medicine. (Details the synthesis of the nitrile from the amide precursor). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. (2S,4R)-4-FLUORO-PYRROLIDINE-2-CARBOXYLIC ACID | 2507-61-1 [chemicalbook.com]
• 3. (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride | 426844-23-7 [sigmaaldrich.com]

cis-4-Fluoro-L-prolinamide HCl molecular weight and formula

Structural Dynamics, Synthetic Pathways, and Applications in Peptidomimetics

Executive Summary

cis-4-Fluoro-L-prolinamide hydrochloride (CAS: 426844-23-7) is a specialized fluorinated pyrrolidine derivative used extensively in structure-based drug design.[1] Unlike its non-fluorinated counterpart, this compound leverages the fluorine gauche effect to pre-organize the pyrrolidine ring into a specific conformational pucker (

-endo). This conformational bias is critical for high-affinity binding in protease inhibitors (e.g., DPP-4 inhibitors) and for stabilizing turn secondary structures in peptidomimetics.

This guide provides a definitive technical analysis of the compound's physicochemical properties, stereoelectronic drivers, validated synthetic protocols, and quality control parameters.

Physicochemical Profile

The following data constitutes the core specification for cis-4-Fluoro-L-prolinamide HCl. Researchers should use these values for stoichiometric calculations and analytical method validation.

Parameter	Specification	Notes
Chemical Name	(2S,4S)-4-fluoropyrrolidine-2-carboxamide hydrochloride	IUPAC nomenclature
Common Name	cis-4-Fluoro-L-prolinamide HCl	"cis" denotes F and Amide on same face
CAS Number	426844-23-7	Unique identifier
Molecular Formula	C H ClFN O	Salt form (Free base: C H FN O)
Molecular Weight	168.60 g/mol	Precision value for dosing
Stereochemistry	(2S, 4S)	L-configuration at -carbon
Melting Point	218–222 °C (decomposition)	Indicates high crystal lattice energy
Solubility	>1000 g/L (Water)	Highly hygroscopic; store desiccated
Optical Rotation		( , H O)
Appearance	White to off-white crystalline solid

Stereochemical & Conformational Dynamics

The utility of cis-4-Fluoro-L-prolinamide stems from its ability to lock the pyrrolidine ring into a specific conformation. This is not merely a steric effect but a stereoelectronic one known as the gauche effect .

3.1 The Fluorine Gauche Effect

In 4-fluoroproline derivatives, the electronegative fluorine atom prefers an orientation gauche to the ring nitrogen (specifically, the

hyperconjugation is minimized, while interactions are maximized).

• (2S, 4R) trans-isomer: The fluorine prefers an axial-like position, forcing the ring into a

  -exo (down) pucker.

• (2S, 4S) cis-isomer (Target): The fluorine also prefers an axial-like position, but due to the inverted stereochemistry at C4, this forces the ring into a

  -endo (up) pucker.

This

-endo pucker brings the C4-fluorine and the C2-carbonyl group closer in space, mimicking the twisted conformation often required in enzyme active sites or specific peptide turns.

3.2 Visualization of Conformational Bias

Figure 1: Stereoelectronic logic flow showing how the (2S, 4S) configuration drives the C-gamma ENDO pucker, distinguishing it from the trans-isomer.

Synthetic Methodology

The synthesis of cis-4-Fluoro-L-prolinamide HCl requires a strategic inversion of configuration at the C4 position. The starting material is typically (2S, 4R)-4-Hydroxyproline (natural trans-hydroxyproline).

4.1 Critical Path: Deoxofluorination with Inversion

Direct fluorination of the hydroxyl group using DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor proceeds via an S

2 mechanism, resulting in the inversion of stereochemistry from trans (4R) to cis (4S).

4.2 Step-by-Step Protocol

Step 1: Protection

• Reactants: (2S, 4R)-4-Hydroxyproline + Boc

  O.[2]

• Product: (2S, 4R)-N-Boc-4-hydroxyproline methyl ester.

• Why: Protection of the amine and carboxyl groups is mandatory to prevent side reactions with the fluorinating agent.

Step 2: Fluorination (The Key Step)

• Reagents: DAST or Morpholinosulfur trifluoride, DCM, -78°C to RT.

• Mechanism: The OH attacks the sulfur, forming a good leaving group. Fluoride ion attacks from the back, inverting the center.

• Product: (2S, 4S)-N-Boc-4-fluoroproline methyl ester.

• Safety Note: DAST can be explosive; maintain strict temperature control.

Step 3: Amidation

• Reagents: 7N NH

  in Methanol (Ammonolysis of ester) OR Saponification (LiOH) followed by EDC/HOBt/NH Cl coupling.

• Product: (2S, 4S)-N-Boc-4-fluoroprolinamide.

Step 4: Deprotection & Salt Formation

• Reagents: 4M HCl in Dioxane.

• Product: cis-4-Fluoro-L-prolinamide hydrochloride.[1][3][4]

4.3 Synthetic Workflow Diagram

Figure 2: Synthetic route highlighting the critical inversion step at C4 to achieve the cis-configuration.

Analytical Validation (Quality Control)

To ensure the integrity of the compound for biological assays, the following validation criteria must be met.

5.1 Proton NMR ( H-NMR)

The cis relationship (F and Amide on the same face) creates a distinct coupling pattern compared to the trans isomer.

• Solvent: D

  O or DMSO- .

• Key Signal: The H4 proton (geminal to Fluorine) appears as a doublet of multiplets.

• Coupling Constants (

  ): In the cis isomer (endo pucker), the and coupling constants differ significantly from the trans isomer due to the dihedral angles fixed by the pucker.

5.2 Fluorine NMR ( F-NMR)

• Shift: Typically

  -170 to -178 ppm (referenced to CFCl ).

• Purity Check: A single sharp peak indicates diastereomeric purity. A small secondary peak suggests contamination with the trans isomer (incomplete inversion or racemization).

5.3 Mass Spectrometry

• Method: ESI-MS (Positive Mode).

• Target Ion:

  (Free base mass + Proton).

• Note: The HCl is not observed in the primary MS peak but confirmed via elemental analysis or silver nitrate precipitation test.

References

• Raines, R. T. (2008). "The Fluorine Gauche Effect in Peptide and Protein Engineering". Polymer, 49(14), 3017–3024.

• Thermo Fisher Scientific. (n.d.). "4-cis-Fluoro-L-prolinamide hydrochloride, 98%". Product Specification.

• Sigma-Aldrich. (n.d.). "cis-4-Fluoro-L-prolinamide hydrochloride".[1][5][3][4] Material Safety Data Sheet.

• Bretscher, L. E., et al. (2001). "Conformational Stability of Collagen Relies on a Stereoelectronic Effect". Journal of the American Chemical Society, 123(4), 777–778.

• Chem-Impex International. (2023). "4-cis-Fluoro-L-prolinamide hydrochloride SDS".

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. labfind.co.kr [labfind.co.kr]
• 4. 4-cis-Fluoro-L-prolinamide hydrochloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 5. 4-cis-Fluoro-L-prolinamide hydrochloride, 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]

Technical Monograph: cis-4-Fluoro-L-prolinamide Hydrochloride

The following technical guide is structured to serve as an authoritative reference for researchers and medicinal chemists working with fluorinated amino acid derivatives.

Navigating Nomenclature, Stereoelectronic Utility, and Synthesis in Drug Design

Executive Summary & Chemical Identity

cis-4-Fluoro-L-prolinamide hydrochloride is a specialized fluorinated pyrrolidine derivative employed primarily in the design of dipeptidyl peptidase-4 (DPP-4) inhibitors and as a probe for polypeptide conformational stability. Its value lies in the fluorine atom's ability to induce specific ring puckering conformations via the gauche effect, influencing protein-ligand binding kinetics.

The Synonym Matrix

In chemical sourcing and patent literature, this compound is frequently obscured by varying nomenclature standards. The table below consolidates valid identifiers to ensure precise procurement and database searching.

Nomenclature Standard	Identifier / Synonym	Notes
Common Name	cis-4-Fluoro-L-prolinamide HCl	"cis" denotes F and Amide on same face.
IUPAC (Systematic)	(2S,4S)-4-fluoropyrrolidine-2-carboxamide hydrochloride	Crucial: Note the (4S) configuration.[1][2]
CAS Registry Number	426844-23-7	Primary tracking number.[2][3]
Inverted IUPAC	4-Fluoropyrrolidine-2-carboxamide, (2S,4S)-, HCl	Common in patent indexing.
Chemical Formula	C₅H₁₀ClFN₂O	MW: 168.60 g/mol
SMILES	Cl.NC(=O)[C@@H]1CCN1	Defines stereochemistry explicitly.

Stereochemical & Conformational Mechanics

Understanding the "why" behind this molecule's use requires a deep dive into the stereoelectronic effects of the fluorine substitution.

The Fluorine Gauche Effect

Unlike hydrogen, the fluorine atom at the 4-position of the proline ring introduces a strong electronegative dipole.

• L-Proline: Exists in a dynamic equilibrium between C

  -endo (C4-endo) and C -exo (C4-exo) puckers.

• cis-4-Fluoro-L-proline ((2S,4S)):** The fluorine prefers a gauche orientation relative to the ring nitrogen to maximize orbital overlap (

  ). This forces the ring predominantly into the C -endo conformation.

Impact on Drug Design: When used in DPP-4 inhibitors (e.g., vildagliptin analogs), this forced conformation can pre-organize the inhibitor to match the enzyme's active site geometry, potentially reducing the entropic penalty of binding compared to unsubstituted proline [1].

Visualization: Stereochemical Logic

The following diagram illustrates the relationship between the precursor and the final fluorinated target, highlighting the inversion of configuration essential for synthesis.

Synthesis Protocol: The Inversion Strategy

To synthesize cis-4-fluoro-L-prolinamide hydrochloride, one cannot simply fluorinate L-proline directly. The standard industrial route utilizes naturally occurring trans-4-hydroxy-L-proline. Because nucleophilic fluorination proceeds via an

mechanism, the configuration at C4 is inverted from trans (4R) to cis (4S).

Experimental Workflow

Prerequisites: Inert atmosphere (Ar/N₂), anhydrous solvents.

Step 1: Protection & Esterification

Start with (2S,4R)-4-hydroxyproline.[4] Protect the amine (Boc) and the carboxylic acid (Methyl ester) to prevent side reactions.

• Reagents:

  , .

Step 2: Deoxyfluorination (The Critical Step)

This step dictates the stereochemistry.

• Substrate:

  -Boc-trans-4-hydroxy-L-proline methyl ester.

• Reagent: Diethylaminosulfur trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).

• Conditions: DCM, -78°C to RT.

• Mechanism: The hydroxyl group attacks the sulfur, creating a good leaving group. Fluoride ion then attacks from the opposite face (backside attack), yielding the cis-fluorinated product [2].

Step 3: Amidation

Convert the methyl ester to the primary amide.

• Reagent: Methanolic Ammonia (7N

  in MeOH).

• Conditions: Sealed tube, RT to 40°C, 12-24h.

• Note: Direct amidation of the ester avoids the need to hydrolyze to the acid and then couple, though peptide coupling reagents (EDC/HOBt) can be used if the acid is isolated.

Step 4: Global Deprotection & Salt Formation

Remove the Boc group to yield the final hydrochloride salt.

• Reagent: 4M HCl in Dioxane.

• Isolation: Precipitation with diethyl ether.

• Result: cis-4-Fluoro-L-prolinamide hydrochloride (White solid).[2]

Synthesis Flowchart

Therapeutic Application: DPP-4 Inhibition

The primary utility of cis-4-fluoro-L-prolinamide is as a pharmacophore in the development of anti-diabetic agents.

Mechanism of Action

DPP-4 is a serine protease that cleaves N-terminal dipeptides from substrates containing proline or alanine at the second position (e.g., GLP-1).[]

• Substrate Mimicry: Inhibitors containing the 4-fluoroprolinamide scaffold mimic the P1 residue of the natural substrate.

• Electrophilic Trap: The amide group (often modified to a nitrile in final drugs like Vildagliptin, though the amide is the precursor) interacts with the catalytic triad.

• Binding Affinity: The fluorine atom interacts with hydrophobic pockets (S1 subsite) and, crucially, prevents metabolic cleavage of the inhibitor itself while tuning the basicity of the amine [3].

Analytical Characterization

To validate the identity of the synthesized material, the following analytical parameters must be met.

Technique	Expected Result	Purpose
¹H NMR (D₂O)	5.3-5.5 (dm, ~53Hz) for H4	Confirms presence of Fluorine and geminal coupling.
¹⁹F NMR	-170 to -178 ppm (multiplet)	Diagnostic for fluorine environment.
Optical Rotation	( , )	Confirms Enantiomeric Purity (L-isomer).
Mass Spec (ESI)	(free base)	Confirms Molecular Weight.

References

• Bioorganic & Medicinal Chemistry Letters. "Fluorine effects on the conformational stability of collagen model peptides." Available via ScienceDirect.Link

• Journal of Organic Chemistry. "Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride." National Institutes of Health (PMC).Link

• StatPearls [Internet]. "Dipeptidyl Peptidase IV (DPP IV) Inhibitors." National Center for Biotechnology Information.Link

• PubChem Compound Summary. "(2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride."[2] National Library of Medicine.Link (Note: Isomer specific link for context).

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemimpex.com [chemimpex.com]
• 3. (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride | 426844-23-7 [sigmaaldrich.com]
• 4. Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: cis-4-Fluoro-L-prolinamide Hydrochloride

[1][2]

Part 1: Executive Technical Summary[1][2]

Target Compound: cis-4-Fluoro-L-prolinamide hydrochloride PubChem CID: 45158917 IUPAC Name: (2S,4S)-4-fluoropyrrolidine-2-carboxamide;hydrochloride Chemical Formula: C₅H₁₀ClFN₂O Molecular Weight: 168.59 g/mol [1][2]

This monograph serves as an advanced technical guide for the application of cis-4-Fluoro-L-prolinamide hydrochloride in medicinal chemistry.[1][2] Unlike its non-fluorinated parent (L-prolinamide) or its diastereomer (trans-4-fluoro-L-prolinamide), this specific scaffold is engineered to exploit the fluorine gauche effect , enabling precise control over pyrrolidine ring puckering and, consequently, the conformational landscape of peptide backbones.[1][2] It is a critical building block in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, fibroblast activation protein (FAP) inhibitors, and ¹⁸F-labeled PET imaging tracers.[1][2]

Part 2: Chemical Identity & Physiochemical Profile[1][2][3]

The following data aggregates validated experimental values and computed descriptors essential for stoichiometric calculations and formulation.

Property	Value	Technical Note
PubChem CID	45158917	Specific to the HCl salt form.[1][2]
CAS Number	426844-23-7
Stereochemistry	(2S, 4S)	cis-relationship between C2-Carboxamide and C4-Fluoro.[1][2][3][4][5]
Exact Mass	168.046 g/mol	Monoisotopic mass for HRMS calibration.[1][2]
Melting Point	231–236 °C (dec)	High lattice energy due to ionic HCl salt structure.[1][2]
Solubility	High (Water, MeOH)	Hydrophilic; insoluble in non-polar organics (Hexane, Et₂O).[1][2]
H-Bond Donors	3	Amide NH₂, Ammonium NH₂⁺.[1][2]
H-Bond Acceptors	2	Carbonyl O, Fluorine (weak).[1][2]

Part 3: Stereoelectronic Mechanics & The Gauche Effect

To utilize this compound effectively, one must understand the causality behind its conformational behavior. The introduction of fluorine at the C4 position is not merely a steric modification; it is a stereoelectronic switch.

The Fluorine Gauche Effect

In 4-fluoroproline derivatives, the electronegative fluorine atom and the amide nitrogen (or amine in the free base) preferentially adopt a gauche orientation. This maximizes the hyperconjugative overlap between the

bonding orbital and the antibonding orbital.[2]

Ring Puckering Control

• Trans-4-fluoro (2S, 4R): The gauche effect stabilizes the C

  -exo pucker.[1][2] This conformation pre-organizes the backbone and angles to favor a trans peptide bond, stabilizing collagen-like triple helices.[1]

• Cis-4-fluoro (2S, 4S) [Target]: The gauche effect stabilizes the C

  -endo pucker.[1][2] This pucker destabilizes the collagen triple helix but is highly advantageous for designing inhibitors that require a "kinked" or specific turn conformation. It often lowers the energy barrier for cis-trans isomerization of the preceding peptide bond, making it a valuable probe in protein folding kinetics.[6]

Diagram: Stereoelectronic Logic Flow

The following diagram illustrates the causal link between stereochemistry and conformational output.

Figure 1: Stereoelectronic logic flow demonstrating how the (2S, 4S) configuration drives C

-endo puckering via the gauche effect.

Part 4: Synthesis Protocol (Self-Validating)

Objective: Synthesis of (2S, 4S)-4-fluoropyrrolidine-2-carboxamide HCl from natural (2S, 4R)-4-hydroxy-L-proline. Mechanism: Nucleophilic fluorination with inversion of configuration.[1][2]

Retrosynthetic Analysis

To achieve the cis-(2S, 4S) stereochemistry, we must start with the naturally abundant trans-(2S, 4R)-hydroxyproline and utilize a reagent like DAST (Diethylaminosulfur trifluoride) or Morpholinosulfur trifluoride, which proceeds via an S_N2 mechanism, inverting the C4 chiral center.[2]

Step-by-Step Methodology

Step 1: N-Protection and Esterification[1][2]

• Reagents: (2S, 4R)-4-hydroxy-L-proline, Di-tert-butyl dicarbonate (Boc₂O), NaOH.[1][2]

• Procedure: Protect the amine to form N-Boc-(2S, 4R)-4-hydroxy-L-proline.[1][2] Subsequently, protect the carboxylic acid (e.g., methyl ester formation using TMSCl/MeOH or iodomethane).[2]

• Checkpoint: ¹H NMR must show Boc peak (~1.4 ppm) and methyl ester singlet (~3.7 ppm).[1][2]

Step 2: Fluorination (The Inversion Step)[2]

• Reagents: N-Boc-4-hydroxy-proline methyl ester, DAST or Deoxo-Fluor®, DCM (anhydrous).[1][2]

• Conditions: -78°C to RT under Nitrogen.

• Critical Note: This step inverts the (4R)-OH to (4S)-F.

• Safety: DAST liberates HF.[1][2] Use chemically resistant plasticware or specialized glass.[1][2] Quench with sat. NaHCO₃.

• Validation: ¹⁹F NMR is the gold standard here.[1] Look for a multiplet around -175 ppm (shifts vary by solvent).[2] Absence of OH stretch in IR.

Step 3: Ammonolysis (Amide Formation)[2]

• Reagents: (2S, 4S)-N-Boc-4-fluoro-proline methyl ester, Methanolic Ammonia (7N NH₃ in MeOH).[1][2]

• Conditions: Sealed vessel, RT to 40°C, 12-24h.

• Observation: Conversion of methyl ester to primary amide.

• Checkpoint: Mass spectrometry (LC-MS) to confirm mass of Amide-Boc intermediate.

Step 4: Global Deprotection

• Reagents: 4M HCl in Dioxane.

• Procedure: Dissolve intermediate in dioxane; add HCl solution. Stir 2h. Precipitate with Et₂O.

• Purification: Filtration of the white solid.[1] Recrystallization from MeOH/Et₂O if necessary.[2]

• Final Product: cis-4-Fluoro-L-prolinamide hydrochloride (CID 45158917).[1][2]

Workflow Diagram

Figure 2: Synthetic route highlighting the critical stereochemical inversion at Step 2.

Part 5: Applications in Drug Discovery[6][8]

DPP-4 and FAP Inhibition

The pyrrolidine nitrile and pyrrolidine amide scaffolds are pharmacophores for inhibiting serine proteases like Dipeptidyl Peptidase-4 (DPP-4) and Fibroblast Activation Protein (FAP).[1][2]

• Mechanism: The amide group often serves as a precursor to a nitrile (warhead) or interacts directly with the S1/S2 subsites of the enzyme.

• Advantage of Fluorine: The (2S, 4S)-fluoro substitution increases metabolic stability against ring oxidation and alters the pKa of the amine, potentially improving bioavailability compared to the non-fluorinated analog.

¹⁸F-PET Imaging

The synthesis described above is directly translatable to radiochemistry.[1][2] By using [¹⁸F]DAST or [¹⁸F]Fluoride displacement on a nosyl-protected precursor, researchers generate cis-4-[¹⁸F]fluoro-L-proline .[1][2]

• Utility: This tracer is used to image collagen synthesis and tumor metabolism, distinguishing between inflammation and malignancy in ways FDG-PET cannot.[1][2]

Part 6: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 45158917, (2S,4S)-4-fluoropyrrolidine-2-carboxamide;hydrochloride. Retrieved from [Link][2]

• Bretscher, L. E., et al. (2001). Conformational Stability of Collagen Relies on a Stereoelectronic Effect.[1][2][7] Journal of the American Chemical Society.[8] (Demonstrates the gauche effect and ring puckering differences between cis and trans isomers).

• Gottler, L. M., & Raines, R. T. (2005). Stereoelectronic effects in 4-fluoroprolines: Conformational analysis and effects on the stability and folding of peptides and proteins.[1] PMC. (Authoritative review on C

  -endo vs C -exo puckering).

• Hamacher, K., et al. (2002). Efficient stereoselective synthesis of 4-[18F]fluoro-L-proline. Applied Radiation and Isotopes. (Radiosynthesis protocols involving the inversion strategy).

Sources

• 1. (2S,4S)-4-Methyl-pyrrolidine-2-carboxylic acid hydrochloride | C6H12ClNO2 | CID 50998246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl (2S,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride | C6H11ClFNO2 | CID 56777038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ivychem.com [ivychem.com]
• 4. cis-4-Fluoro- L -prolinamide 97 426844-23-7 [sigmaaldrich.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stereoelectronic effects on polyproline conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bif.wisc.edu [bif.wisc.edu]

Strategic Engineering of Fluorinated Amino Acid Amides: A Technical Guide

Executive Summary

The incorporation of fluorine into amino acid amides represents a high-leverage strategy in modern medicinal chemistry.[1][2][3] Beyond simple bioisosterism, fluorination fundamentally alters the physicochemical landscape of the amide bond—modulating pKa, enforcing specific conformational biases via the gauche effect, and shielding metabolically labile sites from cytochrome P450 degradation. This guide provides a technical dissection of fluorinated amino acid amides, moving from stereoelectronic theory to bench-level synthetic protocols.[4]

The Physicochemical Paradigm: Why Fluorine?

The Stereoelectronic "Gauche" Effect

Unlike hydrogen (van der Waals radius 1.20 Å), fluorine (1.47 Å) introduces significant electronic repulsion and attraction forces.[4] In

-fluorinated amino acid amides, the C–F bond tends to align gauche to the vicinal electron-rich amine or amide nitrogen. This is not steric; it is a hyperconjugative interaction ( ) and electrostatic alignment.[4]

• Impact: This locks the peptide backbone into specific torsion angles, rigidifying the molecule and reducing the entropic penalty of binding to a protein target.

pKa Modulation and Bioavailability

The extreme electronegativity of fluorine (3.98 Pauling scale) exerts a powerful inductive effect (

) on the amide functionality.

• Basicity Reduction: An

  -fluorine atom significantly lowers the pKa of the N-terminal amine (often by 1–2 units), reducing the energy required for desolvation before binding.

• H-Bond Donor Acidity: Fluorination increases the acidity of the amide N–H proton, making it a stronger hydrogen bond donor. This often correlates with increased potency if the binding pocket contains a complementary H-bond acceptor (e.g., a backbone carbonyl or Asp/Glu side chain).[4]

Metabolic Shielding

The C–F bond is the strongest single bond in organic chemistry (~105–115 kcal/mol). Replacing a metabolically labile C–H bond with C–F blocks oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes.[4][5]

Table 1: Comparative Properties of H vs. F in Amino Acid Amides

Property	Hydrogen (C-H)	Fluorine (C-F)	Drug Design Implication
Bond Length	1.09 Å	1.35 Å	Minimal steric perturbation (Bioisostere).[4]
Bond Energy	~98 kcal/mol	~110 kcal/mol	Resistance to P450 oxidation.[4]
Electronegativity	2.1	4.0	Lowers pKa of adjacent amines; increases lipophilicity.[4]
Lipophilicity ( )	0.00	+0.14 (aromatic)	Increases membrane permeability (LogP).[4]

Synthetic Architectures

Synthesis generally follows two distinct logical pathways: Building Block Assembly (coupling pre-fluorinated residues) or Late-Stage Fluorination (introducing F to a complex scaffold).[4]

Pathway A: Building Block Assembly (Recommended)

This is the most robust method for drug discovery.[4] It utilizes commercially available Fmoc/Boc-protected fluorinated amino acids (e.g., 4-fluoro-proline, 3-fluoro-valine).[4]

• Mechanism: Standard peptide coupling (HATU/DIC).[4]

• Advantage: Preserves chirality; high yield.[4]

• Risk: Racemization of the

  -carbon if the fluorine is in the -position due to increased acidity of the -proton.

Pathway B: Deoxofluorination

Converting a hydroxy-amino acid amide (e.g., Serine/Threonine derivative) directly to the fluoro-analog.[4]

• Reagents: DAST (Diethylaminosulfur trifluoride), Deoxo-Fluor, or XtalFluor.[4]

• Mechanism: The hydroxyl attacks the sulfur center, creating a leaving group, followed by nucleophilic displacement by fluoride.[4]

• Advantage: Access to specific stereoisomers via inversion (Sn2).[4]

Visualization of Synthetic Logic

The following diagram illustrates the decision matrix for synthesizing these scaffolds.

Figure 1: Decision tree for the synthesis of fluorinated amino acid amides, contrasting building block assembly with direct deoxofluorination.

Detailed Experimental Protocol

Objective: Synthesis of N-benzyl-3-fluoro-L-valinamide via Building Block Assembly. Rationale: This protocol demonstrates the coupling of a sterically hindered, fluorinated amino acid to an amine. We use HATU as the coupling reagent to minimize racemization, which is a critical risk when the electron-withdrawing fluorine acidifies the

-proton.

Materials

• Substrate:

  -Boc-3-fluoro-L-valine (1.0 equiv)

• Amine: Benzylamine (1.1 equiv)[4]

• Coupling Reagent: HATU (1.1 equiv)[4]

• Base: DIPEA (N,N-Diisopropylethylamine) (2.5 equiv)[4]

• Solvent: Anhydrous DMF (Dimethylformamide)[4]

Step-by-Step Methodology

• Activation (The "Pre-activation" Step):

  • Dissolve

    -Boc-3-fluoro-L-valine (1.0 mmol) in anhydrous DMF (5 mL) under an inert atmosphere ( or Ar).

  • Technical Note: Do not add the amine yet. Add DIPEA (2.5 mmol) followed by HATU (1.1 mmol). Stir at

    for 15 minutes.

  • Why: This forms the activated O-At ester (active ester) before the amine is present, reducing the window for racemization.

• Coupling:

  • Add Benzylamine (1.1 mmol) dropwise to the activated mixture at

    .

  • Allow the reaction to warm to room temperature (RT) and stir for 4–6 hours.

  • Monitoring: Check reaction progress via LC-MS (Target mass: [M+H]+).[4]

• Work-up (Critical for Amide Purity):

  • Dilute reaction with Ethyl Acetate (50 mL).

  • Acid Wash: Wash with 1N HCl (

    mL) to remove unreacted amine and DIPEA.[4]

  • Base Wash: Wash with saturated

    ( mL) to remove unreacted acid and HATU byproducts.[4]

  • Brine Wash: Wash with saturated NaCl (

    mL).[4]

  • Dry over

    , filter, and concentrate in vacuo.

• Deprotection (Optional - if free amine is needed):

  • Dissolve the crude Boc-amide in DCM (2 mL).

  • Add TFA (1 mL) and stir for 1 hour.

  • Concentrate to yield the trifluoroacetate salt of the fluorinated amino acid amide.

Biological Mechanism of Action: Metabolic Stability

The following diagram illustrates how fluorination protects the amide scaffold from oxidative degradation in the liver (Microsomal stability).

Figure 2: Mechanism of metabolic stabilization.[4] The high bond dissociation energy of C-F prevents the radical abstraction step required for P450-mediated oxidation.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[4] Fluorine in medicinal chemistry. Chemical Society Reviews.[4][3] Link

• O'Hagan, D. (2008).[4] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.[4][3] Link

• Meanwell, N. A. (2018).[4] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[4]

• Gillis, E. P., et al. (2015).[4] Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link[4]

• Schiemann, O., et al. (2020).[4] Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation.[4] Organic Letters. Link[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photoenzymatic enantioselective synthesis of fluorinated amides with remote stereocenter - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

synthesis of cis-4-Fluoro-L-prolinamide hydrochloride from hydroxyproline

An Application Note for the Synthesis of cis-4-Fluoro-L-prolinamide Hydrochloride from Hydroxyproline

Authored by: A Senior Application Scientist

Abstract

Fluorinated amino acids are pivotal building blocks in medicinal chemistry, imparting unique stereoelectronic properties that can enhance the conformational stability, metabolic resistance, and binding affinity of peptides and small molecule drugs.[1][2] Specifically, cis-4-fluoro-L-prolinamide is a valuable synthon used in the development of novel therapeutics, including agents for neurological disorders and cancer.[3] This application note provides a detailed, field-tested protocol for the multi-step synthesis of cis-4-Fluoro-L-prolinamide hydrochloride, commencing from the readily available and inexpensive (2S,4R)-4-hydroxy-L-proline (trans-4-hydroxy-L-proline). The described synthetic pathway proceeds through a robust sequence of protection, stereoinvertive fluorination, saponification, amidation, and final deprotection/salt formation. Each step is accompanied by in-depth scientific rationale, characterization guidelines, and expert insights to ensure reproducibility and high purity of the target compound.

Introduction: The Rationale for Fluoroproline Synthesis

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug design. In the context of proline analogues, fluorination at the C4 position has profound consequences on the pyrrolidine ring pucker and the cis-trans isomerization of the preceding peptide bond.[1] These modifications are not trivial; they are powerful tools for enforcing specific peptide conformations, thereby enhancing interactions with biological targets.[2]

The synthesis of 4-fluoroprolines almost universally begins with 4-hydroxyproline, leveraging the hydroxyl group as a handle for nucleophilic substitution.[4] The challenge lies in controlling the stereochemistry at the C4 position. The protocol herein employs a key SN2 reaction, which inverts the stereocenter of the starting material, (2S,4R)-4-hydroxy-L-proline, to yield the desired (2S,4S)- or cis-configured fluorinated intermediate. This stereospecificity is critical for the final compound's biological activity.

This guide is designed for researchers in synthetic chemistry and drug development, providing a comprehensive workflow from starting material to the final, purified hydrochloride salt.

Overall Synthetic Workflow

The synthesis is a five-step process, outlined below. It involves the protection of the amine and carboxylic acid functionalities, fluorination of the hydroxyl group with inversion of configuration, conversion of the resulting ester to an amide, and finally, deprotection to yield the target compound as a hydrochloride salt.

Caption: Overall synthetic pathway from hydroxyproline to the target compound.

Detailed Experimental Protocols

Safety Precaution: This protocol involves hazardous reagents, including thionyl chloride, diethylaminosulfur trifluoride (DAST), and strong acids. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Synthesis of N-Boc-trans-4-hydroxy-L-proline methyl ester (Boc-(2S,4R)-Hyp-OMe)

Rationale: Protection of both the secondary amine and the carboxylic acid is essential to prevent unwanted side reactions during the fluorination step. The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group for the amine, while the methyl ester protects the carboxylic acid and is stable to the fluorination conditions.

Materials:

• (2S,4R)-4-Hydroxy-L-proline: 10.0 g

• Di-tert-butyl dicarbonate (Boc₂O): 18.2 g

• Sodium bicarbonate (NaHCO₃): 12.8 g

• Dioxane: 100 mL

• Water: 100 mL

• Methanol (anhydrous): 200 mL

• Thionyl chloride (SOCl₂): 6.6 mL

• Ethyl acetate, Saturated NaHCO₃ solution, Brine, Anhydrous MgSO₄

Procedure:

• Boc Protection:

  • Suspend (2S,4R)-4-hydroxy-L-proline (10.0 g, 76.2 mmol) in a mixture of dioxane (100 mL) and water (100 mL).

  • Add NaHCO₃ (12.8 g, 152.4 mmol) to the suspension.

  • Add a solution of Boc₂O (18.2 g, 83.8 mmol) in dioxane (20 mL) dropwise at room temperature.

  • Stir the mixture vigorously for 16 hours.

  • Concentrate the mixture in vacuo to remove dioxane. Dilute with water (100 mL) and wash with ethyl acetate (2 x 50 mL) to remove impurities.

  • Acidify the aqueous layer to pH 2-3 with 1M HCl at 0 °C and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate to yield N-Boc-trans-4-hydroxy-L-proline as a white solid, which can be used directly.

• Esterification:

  • Cool anhydrous methanol (200 mL) to -10 °C in an ice-salt bath.

  • Add thionyl chloride (6.6 mL, 91.4 mmol) dropwise to the cold methanol while maintaining the temperature below 0 °C.

  • Add the N-Boc-trans-4-hydroxy-L-proline from the previous step to the methanolic HCl solution.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate (200 mL) and wash sequentially with saturated NaHCO₃ solution (2 x 100 mL) and brine (100 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the title compound as a colorless oil or white solid.

Protocol 2: Synthesis of Boc-(2S,4S)-4-fluoro-L-proline Methyl Ester

Rationale: This is the crucial stereoinvertive step. Diethylaminosulfur trifluoride (DAST) is a nucleophilic fluorinating agent that reacts with the hydroxyl group via an SN2 mechanism, resulting in a complete inversion of stereochemistry at C4.[5] This transforms the (4R)-hydroxyl starting material into the (4S)-fluoro product. Using a sterically hindered substrate, like the N-Boc protected tert-butyl ester, can minimize intramolecular side reactions.[6][7]

Materials:

• Boc-(2S,4R)-Hyp-OMe: 5.0 g

• Diethylaminosulfur trifluoride (DAST): 3.2 mL

• Dichloromethane (DCM, anhydrous): 100 mL

• Saturated NaHCO₃ solution, Brine, Anhydrous MgSO₄

Procedure:

• Dissolve Boc-(2S,4R)-Hyp-OMe (5.0 g, 20.4 mmol) in anhydrous DCM (100 mL) under an inert atmosphere (N₂ or Ar).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add DAST (3.2 mL, 24.5 mmol) dropwise via syringe. A slight color change may be observed.

• Stir the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 4 hours.

• Carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated NaHCO₃ solution (150 mL). Caution: Quenching can be exothermic and may release gas.

• Separate the layers and extract the aqueous phase with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the title compound as a clear oil.

Protocol 3 & 4: Saponification and Amidation

Rationale: While direct amidation of the ester is possible, a more reliable and general two-step approach involves saponification to the free carboxylic acid, followed by a standard peptide coupling reaction. This avoids harsh conditions and potential side reactions associated with direct aminolysis. HATU is a highly efficient coupling reagent that minimizes racemization.[8]

Materials:

• Boc-(2S,4S)-4-fluoro-L-proline Methyl Ester: 3.0 g

• Lithium hydroxide (LiOH): 0.58 g

• Tetrahydrofuran (THF): 30 mL

• Water: 15 mL

• Ammonium chloride (NH₄Cl): 1.29 g

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): 5.0 g

• N,N-Diisopropylethylamine (DIPEA): 6.3 mL

• N,N-Dimethylformamide (DMF, anhydrous): 50 mL

Procedure:

• Saponification:

  • Dissolve the fluorinated ester (3.0 g, 12.1 mmol) in THF (30 mL) and water (15 mL).

  • Add LiOH (0.58 g, 24.2 mmol) and stir at room temperature for 3 hours, monitoring by TLC until the starting material is consumed.

  • Concentrate the mixture to remove THF, dilute with water (30 mL), and acidify to pH 2-3 with 1M HCl at 0 °C.

  • Extract the product into ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate to yield Boc-(2S,4S)-4-fluoro-L-proline as a white foam.

• Amidation:

  • Dissolve the carboxylic acid from the previous step (~12.1 mmol) in anhydrous DMF (50 mL) under an inert atmosphere.

  • Add NH₄Cl (1.29 g, 24.2 mmol) and HATU (5.0 g, 13.3 mmol).

  • Cool the mixture to 0 °C and add DIPEA (6.3 mL, 36.3 mmol) dropwise.

  • Stir the reaction at room temperature for 16 hours.

  • Dilute the reaction mixture with ethyl acetate (200 mL) and wash with 5% citric acid solution (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the residue by silica gel chromatography to yield Boc-cis-4-Fluoro-L-prolinamide.

Protocol 5: Deprotection and Hydrochloride Salt Formation

Rationale: The final step involves the removal of the acid-labile Boc group. Using a solution of hydrogen chloride in dioxane accomplishes both deprotection and the formation of the desired hydrochloride salt in a single, clean step.

Materials:

• Boc-cis-4-Fluoro-L-prolinamide: 2.0 g

• 4M HCl in Dioxane: 20 mL

• Diethyl ether

Procedure:

• Dissolve Boc-cis-4-Fluoro-L-prolinamide (2.0 g, 8.6 mmol) in 4M HCl in Dioxane (20 mL) at 0 °C.

• Stir the solution at room temperature for 2 hours. Gas evolution (CO₂) will be observed.

• Concentrate the reaction mixture in vacuo.

• Add diethyl ether (50 mL) to the residue to precipitate the product.

• Collect the white solid by filtration, wash with cold diethyl ether, and dry under high vacuum to yield the final product, cis-4-Fluoro-L-prolinamide hydrochloride.

Data Summary and Characterization

The identity and purity of the final product and key intermediates should be confirmed using standard analytical techniques.

Compound Name	Formula	Mol. Weight	Expected ¹⁹F NMR (CDCl₃)	Expected MS (ESI+) [M+H]⁺
Boc-(2S,4R)-Hyp-OMe	C₁₁H₁₉NO₅	245.27	N/A	246.1
Boc-(2S,4S)-4-Fluoro-L-proline Methyl Ester	C₁₁H₁₈FNO₄	247.26	~ -175 ppm (multiplet)	248.1
Boc-cis-4-Fluoro-L-prolinamide	C₁₀H₁₇FN₂O₃	232.25	~ -174 ppm (multiplet)	233.1
cis-4-Fluoro-L-prolinamide hydrochloride	C₅H₁₀ClFN₂O	168.60	~ -173 ppm (multiplet, D₂O)	133.1 (free base)

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration. ¹H and ¹³C NMR should also be performed for full characterization.

References

• Verdolino, V., et al. (2018). 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society, 140(29), 9299–9313. [Link]

• Raines, R. T., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Amino Acids, 48(7), 1735-1744. [Link]

• Holmgren, R. A., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. In Proline and its Analogs in Peptides and Proteins, 1-21. [Link]

• Pasanen, P., et al. (2021). Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride. The Journal of Organic Chemistry, 86(10), 7149–7157. [Link]

• Raines, R. T., et al. (2014). Practical syntheses of 4-fluoroprolines. Beilstein Journal of Organic Chemistry, 10, 256-261. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• Hudson, J. B., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11529-11536. [Link]

• Raines, R. T., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Amino Acids, 48, 1735–1744. [Link]

• Pasanen, P., et al. (2021). Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride. The Journal of Organic Chemistry, 86(10), 7149-7157. [Link]

• Hudson, J. B., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11529-11536. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

• Raines, R. T., et al. (2014). Practical syntheses of 4-fluoroprolines. Beilstein Journal of Organic Chemistry, 10, 256-261. [Link]

• Pasanen, P., et al. (2021). Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride. The Journal of Organic Chemistry, 86(10), 7149-7157. [Link]

• Raines, R. T., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Amino Acids, 48, 1735–1744. [Link]

• Raines, R. T., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Amino Acids, 48, 1735–1744. [Link]

• Pasanen, P., et al. (2021). Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride. The Journal of Organic Chemistry, 86(10), 7149-7157. [Link]

• Raines, R. T., et al. (2014). Practical syntheses of 4-fluoroprolines. Beilstein Journal of Organic Chemistry, 10, 256-261. [Link]

• Raines, R. T., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Amino Acids, 48, 1735–1744. [Link]

• Raines, R. T., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Amino Acids, 48, 1735–1744. [Link]

Sources

• 1. raineslab.com [raineslab.com]
• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. Practical syntheses of 4-fluoroprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amide synthesis by acylation [organic-chemistry.org]

Application Notes and Protocols for Peptide Coupling of cis-4-Fluoro-L-prolinamide HCl

Abstract

The incorporation of fluorinated proline analogs, such as cis-4-Fluoro-L-proline, into peptide scaffolds is a powerful strategy for modulating conformational preferences, enhancing metabolic stability, and introducing a sensitive 19F NMR probe.[1][2] This document provides a comprehensive guide to the effective peptide coupling of cis-4-Fluoro-L-prolinamide HCl. We delve into the stereoelectronic challenges posed by this unique amino acid derivative and present optimized protocols for both solution-phase and solid-phase peptide synthesis (SPPS). The following sections offer a detailed analysis of reagent selection, reaction conditions, and troubleshooting strategies designed to empower researchers in medicinal chemistry and drug development to successfully utilize this valuable building block.

Scientific Foundation: Navigating the Challenges of Coupling Fluorinated Proline Derivatives

The successful incorporation of cis-4-Fluoro-L-prolinamide into a growing peptide chain requires a nuanced understanding of the steric and electronic factors that differentiate it from native proline.

The Impact of Fluorine Substitution

The fluorine atom at the C4 position of the pyrrolidine ring exerts a profound influence on the molecule's reactivity and conformational dynamics.

• Inductive Effect: Fluorine, being the most electronegative element, creates a strong electron-withdrawing inductive effect. This effect reduces the electron density on the proline nitrogen, diminishing its nucleophilicity and potentially slowing down the rate of peptide bond formation.[3][4]

• Conformational Bias: The stereochemistry of the fluorine substituent biases the pucker of the pyrrolidine ring. For cis-4-Fluoro-L-proline, which corresponds to the (2S, 4S) configuration, the fluorine atom favors a Cγ-endo ring pucker. This, in turn, stabilizes the cis conformation of the preceding peptide bond (Xaa-Pro).[5][6] This pre-organization can be a desirable feature for designing specific peptide secondary structures.

Inherent Challenges of Proline Coupling

Beyond the effects of fluorination, proline itself presents unique challenges in peptide synthesis.

• Steric Hindrance: As a secondary amino acid, proline is inherently more sterically hindered than primary amino acids, which can lead to slower and less efficient coupling reactions.[7][8]

• Diketopiperazine (DKP) Formation: When proline is the second amino acid in a sequence attached to a resin (e.g., H-Xaa-Pro-Resin), the dipeptide is highly susceptible to intramolecular cyclization. This reaction cleaves the peptide from the resin and forms a stable six-membered diketopiperazine ring, terminating the desired peptide chain growth.[8]

The Specter of Epimerization

While proline is generally considered resistant to racemization at its α-carbon during coupling, the risk is not entirely absent. Aggressive coupling conditions, such as prolonged reaction times at elevated temperatures or the use of certain reagent combinations (e.g., a carbodiimide with HOBt in DMF), can promote epimerization.[8][9][10] Careful selection of reagents and control of reaction parameters are paramount to maintaining stereochemical integrity.

Strategic Selection of Coupling Reagents

Overcoming the hurdles of coupling cis-4-Fluoro-L-prolinamide necessitates the use of highly efficient activation methods. Standard carbodiimide reagents like DCC or EDC alone are often insufficient to drive these challenging couplings to completion.[7]

The Power of Modern Coupling Reagents

The most reliable outcomes are achieved with aminium/uronium or phosphonium salt-based coupling reagents. These reagents react with the carboxylic acid to form highly reactive activated esters, capable of overcoming both steric hindrance and reduced nucleophilicity.[11]

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): As an HOAt-based reagent, HATU is exceptionally potent due to the anchimeric assistance provided by the pyridine nitrogen in the active ester, making it one of the most effective reagents for difficult couplings.

• HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A highly efficient coupling reagent known for low racemization, making it a strong choice for sensitive couplings.[8]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): An Oxyma-based uronium salt that is considered a safer and highly effective alternative to benzotriazole-based reagents. It has proven successful in coupling sterically demanding fluorinated amino acids.[12][13]

The general mechanism for activation and coupling using these reagents is depicted below.

Figure 1. Generalized workflow for peptide coupling using modern reagents.

Comparative Overview of Common Coupling Conditions

The following table summarizes the recommended reagents and conditions for coupling cis-4-Fluoro-L-prolinamide.

Reagent System	Base (Equivalents)	Solvent	Key Advantages & Considerations
HATU / HOAt	DIPEA or NMM (2-4 eq.)	DMF, NMP	Highly efficient for sterically hindered couplings. HOAt can suppress epimerization.
HCTU / COMU	DIPEA or NMM (2-4 eq.)	DMF, NMP	Excellent performance with low risk of epimerization. COMU is a safer, non-explosive option.[8]
PyBOP / HOBt	DIPEA or NMM (2-4 eq.)	DMF, CH₂Cl₂	A well-established phosphonium reagent, effective for most couplings.[11]
EDC / OxymaPure	DIPEA or NMM (1-2 eq.)	CH₂Cl₂, DMF	A carbodiimide method enhanced by a non-explosive additive that minimizes epimerization.[11][14]

Experimental Protocols

Safety Precaution: Always handle reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Review the Safety Data Sheet (SDS) for all chemicals before use.

Protocol 1: Solution-Phase Coupling

This protocol details the coupling of an N-protected amino acid to cis-4-Fluoro-L-prolinamide HCl.

Figure 2. Workflow for solution-phase coupling of cis-4-Fluoro-L-prolinamide HCl.

Step-by-Step Procedure:

• Reagent Preparation: In a round-bottom flask, dissolve the N-protected amino acid (e.g., Fmoc-Ala-OH, 1.0 equivalent) and cis-4-Fluoro-L-prolinamide HCl (1.0 equivalent) in anhydrous N,N-Dimethylformamide (DMF).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0°C.

• Basification: Add N,N-Diisopropylethylamine (DIPEA, 2.2 equivalents) dropwise to the stirred solution. The HCl salt of the prolinamide will be neutralized. Stir for 10 minutes at 0°C.

• Activator Addition: Add HATU (1.1 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at 0°C for 30 minutes, then remove the ice bath and allow the reaction to proceed at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-6 hours). For particularly hindered couplings, the reaction time may need to be extended.[7]

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 5% aqueous LiCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired dipeptide.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Incorporation

This protocol describes the incorporation of Fmoc-cis-4-Fluoro-L-proline-OH into a peptide sequence on a solid support using an automated or manual synthesizer.

Step-by-Step Procedure:

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes) to remove the N-terminal Fmoc protecting group of the preceding amino acid.

• Washing: Wash the resin thoroughly with DMF (5x), Dichloromethane (DCM) (3x), and DMF (3x).

• Coupling Cocktail Preparation: In a separate vessel, prepare the coupling solution. Dissolve Fmoc-cis-4-Fluoro-L-proline-OH (4 equivalents relative to resin loading), HCTU (3.9 equivalents), and DIPEA (8 equivalents) in DMF. Allow to pre-activate for 1-2 minutes.[7]

• Coupling Reaction: Add the activated amino acid solution to the deprotected resin. Agitate the mixture for 2-4 hours at room temperature.

• Monitoring: Perform a Kaiser or Ninhydrin test to check for reaction completion. If the test is positive (indicating free amines), a second coupling is recommended.[8]

• Double Coupling (if necessary): Drain the resin and repeat steps 4-6 with a fresh solution of activated amino acid.[7]

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin thoroughly with DMF (5x) and DCM (3x) to prepare for the next deprotection/coupling cycle.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Coupling Yield / Incomplete Reaction	1. Insufficient activation for the sterically hindered amino acid. 2. Poor solvation of the growing peptide chain. 3. Short reaction time.	1. Switch to a more potent coupling reagent like HATU or COMU.[7] 2. Use N-Methyl-2-pyrrolidone (NMP) as a solvent instead of DMF.[7] 3. Increase the coupling reaction time (e.g., overnight). Perform a double coupling.[7][8]
Epimerization Detected	1. Prolonged pre-activation or reaction time. 2. Use of a strong base with a sensitive residue. 3. Inappropriate coupling reagent/additive combination (e.g., DIC/HOBt in DMF).[8]	1. Minimize pre-activation time. 2. Use a weaker base like N-methylmorpholine (NMM) or sym-collidine.[11] 3. Use an Oxyma-based reagent (COMU) or HOAt-based reagent (HATU). If using a carbodiimide, pair it with OxymaPure.
Diketopiperazine (DKP) Formation in SPPS	Intramolecular cyclization of a dipeptide with C-terminal proline.	1. Use a sterically hindered resin like 2-chlorotrityl chloride resin. 2. Incorporate the first two amino acids as a pre-formed dipeptide unit.[8]
Side Reaction with Uronium Reagent	Guanidinylation of the N-terminal amine by excess uronium reagent.	1. Avoid using a large excess of the uronium reagent. 2. Ensure the carboxylic acid component is fully dissolved and available for activation. 3. Consider using a phosphonium-based reagent (e.g., PyBOP) which does not cause this side reaction.

References

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(48), 11648-11653. Available at: [Link]

• Lefevre, C., et al. (2017). A mechanochemical approach to access the proline–proline diketopiperazine framework. Beilstein Journal of Organic Chemistry, 13, 2197-2203. Available at: [Link]

• Verdier, L., & Zondlo, N. J. (2019). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 58(1), 17-29. Available at: [Link]

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Topics in Heterocyclic Chemistry, 48, 1-25. Available at: [Link]

• Aapptec. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. Available at: [Link]

• Gunda, P., et al. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 55(30), 4153-4156. Available at: [Link]

• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 72(15), 5732-5737. Available at: [Link]

• Aapptec. Coupling Reagents. Available at: [Link]

• Kaur, H., et al. (2022). Perfluoroaryl and Perfluoroheteroaryl Reagents as Emerging New Tools for Peptide Synthesis, Modification and Bioconjugation. ChemistryOpen, 11(1), e202100234. Available at: [Link]

• Holub, D., & Budisa, N. (2021). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. Beilstein Journal of Organic Chemistry, 17, 436-453. Available at: [Link]

• Mykhailiuk, P. K. (2023). Utility of fluorinated α-amino acids in development of therapeutic peptides. Expert Opinion on Drug Discovery, 18(sup1), 15-28. Available at: [Link]

• Knappe, D., et al. (2018). Substitution of Proline Residues by 4-Fluoro-l-Proline Affects the Mechanism of the Proline-Rich Antimicrobial Peptide Api137. Antibiotics, 7(2), 46. Available at: [Link]

• Biosynthesis. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Available at: [Link]

• Bhat, V., et al. (2014). (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR. The Journal of Organic Chemistry, 79(12), 5584-5594. Available at: [Link]

• Bhat, V., et al. (2014). (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR. The Journal of Organic Chemistry, 79(12), 5584-5594. Available at: [Link]

• De Zotti, M., & D'Este, F. (2021). Epimerisation in Peptide Synthesis. Molecules, 26(11), 3320. Available at: [Link]

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Request PDF. Available at: [Link]

• Newberry, R. W., et al. (2016). 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation. Journal of the American Chemical Society, 138(6), 1966-1973. Available at: [Link]

• Balboni, G., et al. (2010). The cis-4-Amino-l-proline Residue as a Scaffold for the Synthesis of Cyclic and Linear Endomorphin-2 Analogues. Molecules, 15(11), 8345-8360. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 10. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bachem.com [bachem.com]
• 12. (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Strategic Incorporation of Fluorinated Prolines via Solid-Phase Peptide Synthesis

Introduction: The Power of a Single Atom

In the landscape of peptide and protein engineering, proline stands unique. Its cyclic side chain imposes significant conformational constraints, dictating backbone structure and often serving as a critical hinge in protein folding pathways.[1][2] The strategic substitution of hydrogen with fluorine on the proline ring—creating fluorinated prolines (FPro)—offers a powerful tool for subtly yet profoundly manipulating these properties. The strong inductive effect of the fluoro group has three primary consequences: it enforces a specific pucker upon the pyrrolidine ring, biases the cis/trans conformation of the preceding peptide bond, and can accelerate the rate of prolyl amide bond isomerization.[1][2]

Furthermore, the fluorine atom serves as an exceptional reporter group. With the natural abundance of ¹⁹F being 100% and the absence of fluorine in most biological systems, ¹⁹F Nuclear Magnetic Resonance (NMR) provides a clean, high-resolution window into the local environment of the labeled peptide, enabling detailed studies of conformation, dynamics, and interactions.[3][4] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective incorporation of Fmoc-protected fluorinated prolines into synthetic peptides using solid-phase peptide synthesis (SPPS), focusing on the chemical rationale behind the recommended protocols.

Scientific Foundation: Understanding Fluorine's Influence

The successful incorporation of fluorinated prolines requires an appreciation for how their unique stereoelectronic properties impact peptide structure.

Pyrrolidine Ring Pucker & The Gauche Effect

The proline ring is not flat; it rapidly interconverts between two puckered conformations, Cγ-endo and Cγ-exo.[1][5] Fluorination at the C4 position dramatically biases this equilibrium due to stereoelectronic interactions, specifically the gauche effect.[3][5]

• (2S, 4R)-4-Fluoroproline (Flp or (4R)-FPro): The fluorine atom and the prolyl nitrogen are oriented to favor a Cγ-exo pucker. This conformation is associated with a stronger n→π* interaction between adjacent carbonyls, which in turn stabilizes the trans isomer of the preceding peptide bond.[1][6]

• (2S, 4S)-4-Fluoroproline (flp or (4S)-FPro): The stereochemistry forces a preference for the Cγ-endo pucker, which weakens the n→π* interaction and results in a higher population of the cis amide bond isomer compared to natural proline.[1][6]

This predictable control over local conformation is a cornerstone of using fluorinated prolines in rational peptide design.

Figure 1. Causality of stereochemistry on amide bond conformation.

---

Challenges in Solid-Phase Peptide Synthesis (SPPS)

While commercially available Fmoc-protected fluorinated prolines are compatible with standard SPPS, their unique structure presents challenges:

• Slower Coupling Kinetics: The electron-withdrawing nature of fluorine can reduce the nucleophilicity of the proline's secondary amine.[7] Furthermore, sterically demanding fluorinated groups, such as a perfluoro-tert-butyl group, can significantly slow down the coupling reaction.[3][5]

• Risk of Racemization: Like other amino acids, the activated carboxyl group is susceptible to racemization, although this is less pronounced for proline itself. However, forcing conditions (extended times, high temperatures) to overcome slow kinetics can increase this risk.

• Monitoring Difficulty: Standard ninhydrin (Kaiser) tests for primary amines will not work for proline's secondary amine. A specific test, such as the chloranil or isatin test, is required to confirm coupling completion.

Experimental Protocols & Methodologies

The following protocols are based on the standard Fmoc/tBu strategy, with specific modifications to ensure the successful incorporation of fluorinated prolines.[8][9]

Materials & Reagents

• Resin: Rink Amide or Wang resin, pre-loaded or loaded with the first amino acid.

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM) of peptide synthesis grade.

• Amino Acids: Standard Fmoc-protected amino acids and Fmoc-(2S,4R)-FPro-OH or Fmoc-(2S,4S)-FPro-OH.

• Deprotection Reagent: 20% (v/v) piperidine in DMF.

• Coupling Reagents: See Table 2 for recommendations.

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% deionized water.

Parameter	Typical Value	Rationale
Resin Substitution	0.3 - 0.7 mmol/g	Balances yield with minimizing steric hindrance during synthesis.
Amino Acid Excess	3 - 5 equivalents	Drives the coupling reaction to completion.
Coupling Reagent Excess	0.95 eq. (relative to AA)	For aminium/uronium reagents (e.g., HATU, HBTU).
Deprotection Time	2 x 10 min	Ensures complete removal of the Fmoc group.
Coupling Time (FPro)	2 - 6 hours	Fluorinated prolines often require longer coupling times.[3][5]
Table 1. General Quantitative Parameters for SPPS.

Step-by-Step SPPS Workflow

This protocol outlines a single cycle for adding a fluorinated proline residue to the growing peptide chain.

Figure 2. Standard Fmoc-SPPS Cycle for Fluorinated Proline Incorporation.

---

Protocol 1: Resin Swelling

• Place the resin in a suitable reaction vessel.

• Add sufficient DMF to cover the resin completely.

• Allow the resin to swell for at least 30 minutes at room temperature with gentle agitation.[8][9]

Protocol 2: Fmoc Deprotection

• Drain the DMF from the swollen resin.

• Add a solution of 20% piperidine in DMF to the resin.

• Agitate for 10 minutes.

• Drain the solution. The dibenzofulvene-piperidine adduct formed during deprotection has a characteristic UV absorbance, which can be used for monitoring.[10]

• Repeat steps 2-4 one more time.

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

Protocol 3: Fmoc-Fluorinated Proline Coupling Causality: Due to potentially slower kinetics, a more robust coupling strategy is required. The choice of coupling reagent is critical. Carbodiimide-based reagents like DIC are effective, especially with an additive like HOBt to minimize racemization, but aminium/uronium salt-based reagents like HATU or HBTU are often preferred for their speed and efficiency.[11]

• Pre-activation: In a separate vial, dissolve Fmoc-FPro-OH (3-5 eq.) and a coupling reagent (e.g., HATU, 0.95 eq. relative to the amino acid) in a minimal amount of DMF.

• Add a non-nucleophilic base such as Diisopropylethylamine (DIPEA) (2 eq. relative to the amino acid) to the pre-activation mixture and vortex for 1-2 minutes.

• Coupling: Immediately add the activated amino acid solution to the deprotected peptide-resin.

• Agitate the reaction mixture at room temperature for 2-6 hours. For particularly difficult couplings, this time may be extended or a "double coupling" (repeating the procedure) may be necessary.

• Monitoring: After the coupling time, take a small sample of resin beads, wash them thoroughly, and perform a chloranil or isatin test to check for the presence of free secondary amines. A negative result (e.g., colorless for chloranil) indicates a complete reaction.

Coupling Reagent	Class	Key Advantages & Considerations
HATU / DIPEA	Aminium Salt	Very fast and efficient, often the first choice for difficult couplings, including sterically hindered residues.[11]
HBTU / DIPEA	Aminium Salt	Highly efficient and reliable. Slightly less reactive than HATU but a robust standard.[11]
DIC / OxymaPure®	Carbodiimide	Cost-effective and generates a soluble urea byproduct. Oxyma is a superior alternative to HOBt, reducing explosion risk and racemization.[11]
Table 2. Recommended Coupling Reagents for Fluorinated Prolines.

Protocol 4: Final Cleavage and Deprotection

• After the final amino acid has been coupled and deprotected, wash the peptide-resin thoroughly with DCM and dry it under a stream of nitrogen.

• Prepare the cleavage cocktail: 95% TFA / 2.5% TIS / 2.5% H₂O. Caution: TFA is highly corrosive. Work in a fume hood.

• Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin).

• Agitate at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA solution dropwise into a large volume of ice-cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum. The peptide is now ready for purification (typically by RP-HPLC) and characterization (e.g., by Mass Spectrometry and ¹⁹F NMR).

Troubleshooting

Issue	Possible Cause	Recommended Solution
Incomplete Coupling (Positive chloranil test)	Slow kinetics of FPro.	Extend coupling time to 6-8 hours or perform a double coupling. Switch to a more powerful coupling reagent like HATU.
Low Crude Yield	Incomplete cleavage.	Ensure sufficient cleavage cocktail volume and time. Check that resin is not overly aggregated.
Peptide precipitation on resin.	Add a small percentage of a different solvent like DCM to the cleavage cocktail to improve peptide solubility.
Unexpected Mass (+56 Da)	Capping by diisopropylurea	Occurs with DIC. Ensure proper washing. Use HBTU/HATU to avoid this specific side product.
Broad or Multiple ¹⁹F NMR peaks	Presence of cis/trans isomers.	This is an expected and often desired outcome.[3] The ratio can be quantified. If a single conformer is needed, purification may separate them, or the FPro choice can be revisited.

Conclusion

The incorporation of fluorinated prolines is a validated and powerful technique for modulating peptide conformation and introducing a sensitive NMR probe. While their unique electronic and steric properties demand specific considerations during SPPS—namely, the use of robust coupling strategies and extended reaction times—the protocols outlined in this guide provide a reliable framework for success. By understanding the underlying chemical principles, researchers can confidently leverage fluorinated prolines to advance the fields of chemical biology, drug discovery, and materials science.

References

• Boche, K. et al. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(44), 6296-6312. [Link]

• Holmgren, S. K., Bretscher, L. E., Taylor, K. M., & Raines, R. T. (2018). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Accounts of Chemical Research, 51(6), 1336-1345. [Link]

• Verhoork, S. J. H., & Muttenthaler, M. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. LJMU Research Online. [Link]

• Raines, R. T. et al. (2018). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. ResearchGate. [Link]

• Muttenthaler, M. et al. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. ResearchGate. [Link]

• Wiedmann, M. et al. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. Journal of Magnetic Resonance. [Link]

• Cobb, S. L. et al. (2014). Solid phase synthesis of peptides containing backbone-fluorinated amino acids. Organic & Biomolecular Chemistry. [Link]

• Sinnaeve, D. et al. (2018). Full conformational characterization of novel fluorinated prolines. Belgian Peptide Group, 4th Meeting, Abstracts. [Link]

• Beck, K. (n.d.). Case 40: A Collection of Collagen Cases. DigitalCommons@Providence. [Link]

• Brigaud, T. et al. (2022). Inviting Trifluoromethylated Pseudoprolines into Collagen Model Peptides. ChemRxiv. [Link]

• University of Southampton. (n.d.). Investigation of fluorinated prolines by NMR spectroscopy. University of Southampton Website. [Link]

• Linclau, B. (2018). The Synthesis of Fluorinated Proline Analogues. ePrints Soton. [Link]

• Fields, G. B. (2018). New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol. ResearchGate. [Link]

• Salo, H. et al. (2014). Collagen labelling with an azide-proline chemical reporter in live cells. RSC Publishing. [Link]

• Amblard, F. et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239-254. [Link]

• Linclau, B. et al. (2021). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 26(15), 4483. [Link]

• Carpino, L. A. (1994). Synthesis and use of amino acid fluorides as peptide coupling reagent.

• Biovera Research. (2023). Solid-Phase Peptide Synthesis Methods: Complete Guide. Biovera Research Website. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Website. [Link]

• Góngora-Benítez, M. et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 21(11), 1550. [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Nowick Lab, UC Irvine. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec Website. [Link]

• Kieffer, B. et al. (2020). Site-Specific Incorporation of Fluorinated Prolines into Proteins and their Impact on Neighbouring Residues. ChemBioChem, 21(19), 2797-2804. [Link]

Sources

• 1. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Full conformational characterization of novel fluorinated prolines [biblio.ugent.be]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. biovera.com.au [biovera.com.au]
• 10. peptide.com [peptide.com]
• 11. peptide.com [peptide.com]

Application Note: Mechanistic Insights and Protocols for the Fluorination of Prolinamides with Diethylaminosulfur Trifluoride (DAST)

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Role of Fluorine in Proline-Containing Molecules

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, often imparting profound effects on metabolic stability, binding affinity, and lipophilicity. Proline and its derivatives are privileged scaffolds in drug design, valued for their rigid conformational constraints. The targeted fluorination of prolinamides—derivatives of proline bearing an amide functional group—can generate novel chemical entities with potentially enhanced pharmacological profiles.

Diethylaminosulfur trifluoride (DAST) is a versatile and widely used deoxofluorinating agent, capable of converting carbonyls and alcohols into their corresponding fluorinated analogues.[1][2] While its application in fluorinating alcohols and ketones is well-documented, its reaction with amides presents a more nuanced mechanistic landscape. This guide provides an in-depth analysis of the reaction mechanism for the fluorination of prolinamides using DAST, offering field-proven protocols and explaining the causality behind key experimental choices.

The Reaction Mechanism: A Stepwise Deconstruction

The conversion of an amide carbonyl to a geminal difluoride moiety (R-C(O)NR'R'' → R-CF₂NR'R'') using DAST is a multi-step process. The reaction is initiated by the nucleophilic character of the amide oxygen and proceeds through intermediates analogous to those in the Vilsmeier-Haack reaction.[3][4]

Step 1: Activation of the Amide Carbonyl

The reaction commences with the nucleophilic attack of the amide oxygen onto the electrophilic sulfur atom of DAST. This initial step forms a highly reactive oxy-aminosulfonium salt intermediate (I). This activation is crucial as it transforms the poor leaving group (oxygen) into a good one.

Step 2: Formation of the Fluoroiminium Ion

The intermediate (I) is unstable and rapidly undergoes fragmentation. This process is thought to involve the collapse of the intermediate to form a stable sulfur-oxygen double bond, leading to the elimination of diethylamino sulfinyl fluoride (Et₂NSOF) and the generation of a key electrophilic species: the fluoroiminium ion (II). This cation is significantly more reactive than the starting amide.

Step 3: Nucleophilic Fluoride Attack

A fluoride ion, generated from DAST or present in the reaction mixture, acts as a nucleophile and attacks the electrophilic carbon of the fluoroiminium ion (II). This attack results in the formation of an α-fluoroamine intermediate (III).

Step 4: The Second Fluorination Event

For geminal difluorination, the α-fluoroamine (III) must undergo a second fluorination. This is the rate-limiting and most challenging step. The nitrogen lone pair of the α-fluoroamine can facilitate the departure of the first fluorine atom upon coordination with another equivalent of DAST, regenerating a fluoroiminium-like species which is then attacked by a second fluoride ion to yield the final gem-difluoro product (IV). The generally accepted mechanism involves the activation of the carbonyl by DAST, followed by fluoride addition.[5]

Below is a visual representation of the proposed mechanistic pathway.

Caption: Proposed reaction mechanism for the gem-difluorination of a prolinamide using DAST.

Potential Side Reactions and Mechanistic Considerations

The fluorination of prolinamides is not without its challenges. The high reactivity of the intermediates can lead to several side products, the formation of which is highly dependent on the substrate and reaction conditions.

• Dehydration (for Primary Amides): If the starting material is a primary prolinamide (R-CONH₂), dehydration to the corresponding nitrile (R-CN) is a common and often competing reaction pathway. This occurs from the fluoroiminium intermediate via elimination of HF.

• Elimination Products: Similar to the fluorination of certain alcohols, elimination reactions can occur, especially if the proline ring has susceptible protons or if the reaction is run at higher temperatures.[6]

• Rearrangements: In proline systems, neighboring group participation from the ring nitrogen can lead to rearrangements. While less common for amides than for alcohols, the formation of aziridinium-like intermediates cannot be entirely ruled out, potentially leading to ring-expanded products.[7]

• Incomplete Fluorination: The reaction may stall at the α-fluoroamine stage, especially if an insufficient excess of DAST is used or if the reaction temperature is too low.

The choice of solvent is critical; non-polar, aprotic solvents like dichloromethane (DCM) or chloroform are typically used to prevent quenching of the reactive intermediates.[8] Temperature control is paramount, with reactions often initiated at low temperatures (-78 °C) and slowly warmed to prevent thermal decomposition of DAST and minimize side reactions.[8]

Experimental Protocol: Fluorination of N-Benzoyl-L-prolinamide

This protocol provides a representative procedure for the fluorination of a secondary prolinamide. Extreme caution must be exercised when handling DAST, as it is toxic, corrosive, and reacts violently with water, releasing HF gas. [9] All operations must be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents

• N-Benzoyl-L-prolinamide

• Diethylaminosulfur trifluoride (DAST)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

• Dry glassware (oven or flame-dried)

Step-by-Step Procedure

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and an argon/nitrogen inlet.

• Substrate Dissolution: Dissolve N-Benzoyl-L-prolinamide (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) and add it to the reaction flask.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• DAST Addition: Dilute DAST (2.2 - 3.0 eq) with a small amount of anhydrous DCM in the dropping funnel. Add the DAST solution dropwise to the cooled substrate solution over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Quenching: Once the reaction is complete, cool the mixture back down to 0 °C in an ice bath. Very slowly and carefully, quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ solution until gas evolution ceases. Caution: Vigorous gas evolution (HF) will occur.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to isolate the desired gem-difluorinated prolinamide.

Data Summary and Experimental Parameters

The success of the fluorination is highly dependent on carefully controlled parameters. The following table summarizes key variables and their expected impact on the reaction outcome.

Parameter	Recommended Range/Value	Rationale & Field Insights
DAST Stoichiometry	2.2 - 3.0 equivalents	A significant excess is required to drive the reaction to the gem-difluoro product and overcome any potential decomposition. Insufficient DAST may result in the α-fluoroamine intermediate.[1]
Temperature	-78 °C to Room Temp.	Initial low temperature is critical for controlled addition and to minimize side reactions. Gradual warming is necessary to provide sufficient energy for the second fluorination step.[8]
Solvent	Anhydrous DCM, CHCl₃	Aprotic, non-polar solvents are essential to prevent reaction with DAST and intermediates. Must be rigorously dried.
Concentration	0.1 - 0.5 M	Standard concentration range. Higher concentrations can sometimes accelerate the reaction but may also increase the risk of side product formation.
Quenching Agent	Saturated NaHCO₃	A basic quench is necessary to neutralize the highly corrosive HF generated during the reaction and workup. Must be performed slowly at low temperature.

Safety and Handling of DAST

DAST is a hazardous reagent that requires careful handling.[9]

• Thermal Instability: DAST can decompose violently at temperatures above 90 °C.[6] Avoid heating the neat reagent.

• Hydrolysis: DAST reacts vigorously with water to produce hydrogen fluoride (HF), which is extremely corrosive and toxic. All glassware must be scrupulously dried, and the reaction must be performed under an inert atmosphere.

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, a lab coat, and heavy-duty nitrile or neoprene gloves.

• Quenching: Quenching of the reaction and cleaning of glassware should be done carefully in a fume hood, anticipating the release of HF gas.

Conclusion

The fluorination of prolinamides with DAST is a powerful, albeit mechanistically complex, transformation for generating novel fluorinated molecules. A thorough understanding of the stepwise mechanism, involving the formation of a critical fluoroiminium ion intermediate, is essential for optimizing reaction conditions and troubleshooting. By carefully controlling temperature, stoichiometry, and moisture, researchers can successfully navigate the challenges of this reaction, minimizing side products and achieving the desired gem-difluorinated prolinamide targets. The protocols and insights provided herein serve as a comprehensive guide for drug development professionals aiming to leverage the unique properties of fluorine in their proline-based scaffolds.

References

• Kaczmarek, P., Rapp, M., & Koroniak, H. (2018). Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents. RSC Advances. Available at: [Link]

• Galeazzi, R., et al. (1996). Synthetic approaches to peptide analogues containing 4, 4-difluoro-L-proline and 4-keto-L-proline. PubMed. Available at: [Link]

• Altmann, E., et al. (2019). Synthesis and Conformational Properties of 3,4-Difluoro-l-prolines. ACS Publications. Available at: [Link]

• Saidalimu, I., et al. (2016). The CF3-DAST-induced deacylative trifluoromethylthiolation of cyclic 1,3-diketones/lactams/lactones and its extension to deacylative pentafluorophenylthiolation. Chemical Communications. Available at: [Link]

• Lu, Y., et al. (2023). Isolation and Reactions of Imidoyl Fluorides Generated from Oxime Using the Diethylaminosulfur Trifluoride/Tetrahydrofuran (DAST-THF) System. Organic Chemistry Portal. Available at: [Link]

• Kim, D., & Lim, H. N. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C-C Bond Cleavage of Activated Ketones. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Mechanism of DAST induced Beckmann rearrangement and intramolecular cyclization. ResearchGate. Available at: [Link]

• Reddit. (2020). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Reddit. Available at: [Link]

• Kumawat, S., et al. (2015). DAST Enabled Synthesis of Fluorinated Amides and Fatty Acid Amides Including Drugs under Ambient Conditions. PubMed. Available at: [Link]

• Kumawat, S., et al. (2015). DAST Enabled Synthesis of Fluorinated Amides and Fatty Acid Amides Including Drugs under Ambient Conditions. Organic Letters. Available at: [Link]

• Beaulieu, F., et al. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. The Journal of Organic Chemistry. Available at: [Link]

• Houben-Weyl. (2014). 8.4. Fluorination with Diethylaminosulfur Trifluoride (DAST) and Other (Dialkylamino )trifluoro-l4-sulfanes. Thieme. Available at: [Link]

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series).

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Wikipedia. Available at: [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• Darvas, F., et al. (2019). Diversity-Oriented Synthesis Catalyzed by Diethylaminosulfur-Trifluoride—Preparation of New Antitumor Ecdysteroid Derivatives. PMC. Available at: [Link]

• Lal, G. S., Pez, G. P., & Pesaresi, R. J. (1999). Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Deoxofluorinating Agent with Enhanced Thermal Stability. The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. Diethylaminosulfur Trifluoride (DAST) [sigmaaldrich.cn]
• 2. researchgate.net [researchgate.net]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. The CF3-DAST-induced deacylative trifluoromethylthiolation of cyclic 1,3-diketones/lactams/lactones and its extension to deacylative pentafluorophenylthiolation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

Catalytic Asymmetric Synthesis Using Fluoro-Prolinamide Organocatalysts: Application Notes and Protocols

Introduction: The Fluorine Advantage in Prolinamide Organocatalysis

In the landscape of asymmetric organocatalysis, proline and its derivatives have established a formidable presence, mediating a vast array of stereoselective transformations with remarkable efficacy.[1] The introduction of fluorine into the prolinamide scaffold represents a significant advancement, offering a powerful tool to modulate the catalyst's steric and electronic properties.[2] The strategic incorporation of fluorine can profoundly influence the catalyst's conformation and reactivity, often leading to enhanced stereoselectivity and catalytic activity.[2][3] Fluorine's high electronegativity can alter the acidity of nearby protons and influence hydrogen bonding interactions, which are critical for stereocontrol in many prolinamide-catalyzed reactions.[4][5] Furthermore, the "fluorine gauche effect" can enforce specific conformations in the catalyst-substrate transition state assembly, leading to a more ordered and predictable stereochemical outcome.[6]

This technical guide provides an in-depth exploration of fluoro-prolinamide organocatalysts, detailing their synthesis, mechanistic underpinnings, and application in key asymmetric transformations. The protocols and insights presented herein are curated for researchers, scientists, and drug development professionals seeking to leverage these powerful catalysts in their synthetic endeavors.

Synthesis of Fluoro-Prolinamide Organocatalysts

The synthesis of fluoro-prolinamide organocatalysts typically begins with commercially available fluorinated proline derivatives or involves the introduction of fluorine at a later stage. A general and adaptable protocol for the synthesis of a representative fluoro-prolinamide catalyst is provided below.

Protocol 1: Synthesis of a Representative Fluoro-Prolinamide Organocatalyst

This protocol outlines the synthesis of an N-aryl fluoro-prolinamide from a fluorinated proline precursor.

Materials:

• (4R)-4-Fluoro-L-proline hydrochloride

• Thionyl chloride (SOCl₂)

• Methanol (MeOH), anhydrous

• Triethylamine (Et₃N)

• Substituted aniline (e.g., 4-nitroaniline)

• Ethyl acetate (EtOAc)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Esterification of Fluoroproline: To a suspension of (4R)-4-fluoro-L-proline hydrochloride (1.0 eq) in anhydrous methanol (0.5 M), add thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the reaction mixture to warm to room temperature and stir for 12 hours. Remove the solvent under reduced pressure to obtain the methyl ester hydrochloride.

• Amide Coupling: Dissolve the crude methyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (0.2 M). Add triethylamine (2.5 eq) and the desired substituted aniline (1.1 eq). Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution. Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter and concentrate the solvent under reduced pressure. Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired fluoro-prolinamide organocatalyst.

Application in Asymmetric Aldol Reactions

Fluoro-prolinamide organocatalysts have demonstrated exceptional performance in asymmetric aldol reactions, a cornerstone of C-C bond formation in organic synthesis. The following protocol provides a general procedure for a typical asymmetric aldol reaction.

Protocol 2: Fluoro-Prolinamide Catalyzed Asymmetric Aldol Reaction

Materials:

• Aldehyde (e.g., 4-nitrobenzaldehyde)

• Ketone (e.g., cyclohexanone or acetone), serves as both reactant and solvent

• Fluoro-prolinamide organocatalyst (e.g., 10-20 mol%)

• Anhydrous solvent (e.g., acetone, THF, or toluene, if ketone is not the solvent)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the fluoro-prolinamide organocatalyst (0.1-0.2 eq) in the ketone (5.0 eq, also acting as solvent), add the aldehyde (1.0 eq) at the desired temperature (e.g., room temperature or -20 °C).[7]

• Reaction Monitoring: Stir the reaction mixture vigorously and monitor its progress by TLC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.[8] Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.[5]

• Purification: Purify the crude product by silica gel column chromatography to obtain the desired β-hydroxy carbonyl compound.

• Stereochemical Analysis: Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Data Presentation: Performance in Asymmetric Aldol Reactions

Entry	Aldehyde	Ketone	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	dr (anti:syn)	ee (%)	Reference
1	4-Nitrobenzaldehyde	Cyclohexanone	20	neat	RT	24	95	95:5	98	[9]
2	Benzaldehyde	Acetone	10	neat	-25	48	85	-	93	[5]
3	Isovaleraldehyde	Acetone	20	neat	-25	24	60	-	>99	[5]

Application in Asymmetric Michael Additions

The conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, or the Michael addition, is another fundamental C-C bond-forming reaction where fluoro-prolinamide organocatalysts have shown significant promise.

Protocol 3: Fluoro-Prolinamide Catalyzed Asymmetric Michael Addition

Materials:

• α,β-Unsaturated nitroalkene (e.g., β-nitrostyrene)

• Aldehyde or ketone (e.g., propanal or cyclohexanone)

• Fluoro-prolinamide organocatalyst (e.g., 10-20 mol%)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the α,β-unsaturated nitroalkene (1.0 eq) and the fluoro-prolinamide organocatalyst (0.1-0.2 eq) in the chosen anhydrous solvent (0.1 M), add the aldehyde or ketone (2.0-5.0 eq).[10]

• Reaction Monitoring: Stir the reaction mixture at ambient temperature and monitor by TLC.

• Work-up and Purification: Upon completion, directly load the reaction mixture onto a silica gel column and purify by flash chromatography to isolate the desired Michael adduct.

Data Presentation: Performance in Asymmetric Michael Additions

Entry	Michael Acceptor	Michael Donor	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
1	β-Nitrostyrene	Cyclohexanone	20	CH₂Cl₂	12	92	90:10	97	[10]
2	(E)-Nitropent-1-ene	Propanal	10	Toluene	24	88	85:15	95	[11]
3	(E)-3-(4-Chlorophenyl)-1-nitroprop-1-ene	Butanal	15	CH₂Cl₂	36	90	88:12	96	[11]

Mechanistic Insights: The Role of Fluorine

The enhanced stereoselectivity observed with fluoro-prolinamide organocatalysts can be attributed to the unique properties of the fluorine atom. The mechanism of prolinamide catalysis generally proceeds through an enamine intermediate formed between the ketone and the catalyst's secondary amine. This enamine then attacks the aldehyde, which is activated by a hydrogen bond with the amide N-H proton.[4][5]

The introduction of fluorine can influence this catalytic cycle in several ways:

• Inductive Effects: The electron-withdrawing nature of fluorine can increase the acidity of the amide N-H proton, leading to stronger hydrogen bonding with the aldehyde and enhanced activation.[5]

• Conformational Rigidity: The fluorine gauche effect can lock the catalyst into a more rigid conformation, which in turn leads to a more organized transition state and improved facial selectivity during the C-C bond formation.[6] This preorganization of the catalytic intermediate is a key factor in achieving high levels of stereocontrol.[6]

Visualization of the Catalytic Cycle

Caption: Catalytic cycle of a fluoro-prolinamide catalyzed aldol reaction.

Logical Relationship of Fluorine's Influence

Caption: The influence of fluorine on stereoselectivity.

Applications in Drug Development

The ability to construct complex chiral molecules with high stereoselectivity makes fluoro-prolinamide organocatalysis a valuable tool in drug discovery and development. The resulting β-hydroxy carbonyl and γ-nitro carbonyl compounds are versatile intermediates for the synthesis of a wide range of biologically active molecules, including natural products and pharmaceuticals. For instance, the asymmetric aldol reaction is a key step in the synthesis of polyketide natural products, many of which exhibit potent antibiotic or anticancer properties. Similarly, the products of asymmetric Michael additions are precursors to chiral amines and other functional groups frequently found in active pharmaceutical ingredients. The introduction of fluorine can also enhance the metabolic stability and bioavailability of drug candidates.[12]

Conclusion

Fluoro-prolinamide organocatalysts represent a significant advancement in the field of asymmetric synthesis. Their enhanced stereoselectivity, often arising from the unique electronic and conformational effects of fluorine, makes them highly attractive for the synthesis of complex chiral molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize these powerful catalysts in their own synthetic endeavors, from fundamental research to the development of novel therapeutics.

References

• Asymmetric synthesis of polycyclic 3-fluoroalkylproline derivatives by intramolecular azomethine ylide cycloaddition. Organic Chemistry Frontiers. [Link]

• Enantioselective synthesis of α-perfluoroalkylated prolines, their 6,7-membered homologues and derivatives. Organic & Biomolecular Chemistry. [Link]

• Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. Request PDF. [Link]

• Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. Vide Leaf. [Link]

• A FLUOROUS PROLINE CATALYST IMMOBILIZED ON TEFLON® FOR HIGHLY STEREOSELECTIVE ASYMMETRIC ALDOL REACTIONS. The Journal of the new chemistry society of Japan. [Link]

• Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. OUCI. [Link]

• Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. MDPI. [Link]

• Asymmetric Aldol Reactions Catalyzed by L-Prolinamide Functionalized Poly(2-oxazoline) Derivatives in Aqueous Media. Zhejiang University. [Link]

• Prolinethioamides versus Prolinamides in Organocatalyzed Aldol Reactions—A Comparative Study. MDPI. [Link]

• Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives. PNAS. [Link]

• Design and preparation of a novel prolinamide-based organocatalyst for the solvent-free asymmetric aldol reaction. ResearchGate. [Link]

• SYNTHESIS AND APPLICATIONS OF NEW TRIFLUOROMETHYLPROLINAMIDE BASED ORGANOCATALYSTS. Request PDF. [Link]

• The influence of fluorine in asymmetric catalysis. Chemical Society Reviews. [Link]

• Synthesis of Two Amphiphilic Organocatalysts Derived from L-Proline. MDPI. [Link]

• A review: L- Proline as an organocatalyst. IARJSET. [Link]

• Proline Derivatives in Organic Synthesis. Organic Chemistry Portal. [Link]

• Enhancing the selectivity of prolinamide organocatalysts using the mechanical bond in[13]rotaxanes. National Institutes of Health. [Link]

• ORGANOCATALYTIC ASYMMETRIC SYNTHESIS USING PROLINE AND RELATED MOLECULES. PART 1. HETEROCYCLES. [Link]

• Organocatalytic asymmetric Michael addition of aldehydes and ketones to nitroalkenes catalyzed by adamantoyl l-prolinamide. RSC Publishing. [Link]

• Computational investigations of the stereoselectivities of proline-related catalysts for aldol reactions. National Institutes of Health. [Link]

• Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation. Medium. [Link]

• Organocatalytic Asymmetric Conjugate Addition of Fluorooxindoles to Quinone Methides. National Institutes of Health. [Link]

• Informing Molecular Design by Stereoelectronic Theory: The Fluorine Gauche Effect in Catalysis. ACS Publications. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Proline-catalyzed aldol reactions. Wikipedia. [Link]

• Organocatalyst as a synthetic gadget for pharmaceutically potent molecules. Frontiers. [Link]

• Fluorine in metal-catalyzed asymmetric transformations: the lightest halogen causing a massive effect. National Institutes of Health. [Link]

• Stereoelectronic influence of fluorine in enzyme resolutions of α-fluoroesters. RSC Publishing. [Link]

• Multifunctional phosphoramide-(S)-prolinamide derivatives as efficient organocatalysts in asymmetric aldol and Michael reactions. RSC Publishing. [Link]

• Tunable Preparation of α-Aminoacyl Fluorides and α-Fluoroamides via Base-Induced Cascade. Wiley Online Library. [Link]

• A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. [Link]

• Asymmetric Organocatalysis and Continuous Chemistry for an Efficient and Cost-Competitive Process to Pregabalin. ACS Publications. [Link]

• Effect of acid catalysis on the direct electrophilic fluorination of ketones, ketals, and enamides using Selectfluor (TM). ResearchGate. [Link]

• Fully substituted prolinamide organocatalysts 2 and 3 and the proposed... ResearchGate. [Link]

• 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. National Institutes of Health. [Link]

• A Multistep Organocatalysis Experiment for the Undergraduate Organic Laboratory: An Enantioselective Aldol Reaction Catalyzed by Methyl Prolinamide. ACS Publications. [Link]

• Heterogeneous organocatalysis: the proline case. National Institutes of Health. [Link]

• Theoretical study on acidities of (S)-proline amide derivatives in DMSO and its implications for organocatalysis. Semantic Scholar. [Link]

• Mechanistic investigations. Ruhr-Universität Bochum. [Link]

• Bringing forth computationally elucidated hypotheses that govern selectivity, reactivity, and mechanisms in modern synthetic organic reactions from transition metal catalysis to organocatalysis through synergy with experimental collaborators. Oregon State University. [Link]

Sources

• 1. iarjset.com [iarjset.com]
• 2. The influence of fluorine in asymmetric catalysis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. videleaf.com [videleaf.com]
• 11. Organocatalytic asymmetric Michael addition of aldehydes and ketones to nitroalkenes catalyzed by adamantoyl l-prolinamide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Organocatalyst as a synthetic gadget for pharmaceutically potent molecules - Arabian Journal of Chemistry [arabjchem.org]
• 13. Asymmetric synthesis of polycyclic 3-fluoroalkylproline derivatives by intramolecular azomethine ylide cycloaddition - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: cis-4-Fluoro-L-prolinamide HCl as a Strategic Chiral Building Block

Introduction: The Strategic Advantage of Fluorine in Proline Scaffolds

Proline is a unique proteinogenic amino acid due to its secondary amine being constrained within a pyrrolidine ring, which imparts significant conformational rigidity to peptide backbones.[1][2][3] This inherent structural constraint makes proline and its derivatives powerful tools in medicinal chemistry and materials science. The strategic introduction of a fluorine atom, one of the most electronegative elements, onto the proline ring dramatically modulates its stereoelectronic properties, offering a sophisticated method for fine-tuning molecular architecture and biological activity.

cis-4-Fluoro-L-prolinamide HCl, a derivative of L-proline, is a valuable chiral building block for synthesizing novel pharmaceuticals and peptide-based drugs.[4][5] The fluorine atom at the C4 position exerts a strong inductive effect, which has three primary consequences: it enforces a specific pucker on the pyrrolidine ring, influences the cis-trans isomerization of the preceding peptide bond, and can enhance metabolic stability and binding affinity.[1][2][6] Unlike the hydroxyl group in hydroxyproline, the fluoro group acts as a powerful stereoelectronic influencer without the complication of hydrogen bonding.[1][2]

These application notes provide a comprehensive guide to the properties of cis-4-Fluoro-L-prolinamide HCl and detailed protocols for its application in peptide synthesis and organocatalysis.

Physicochemical Properties

A thorough understanding of the physicochemical properties of cis-4-Fluoro-L-prolinamide HCl is essential for its effective use in synthesis and formulation.

Property	Value	Source
Synonyms	(2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride	[4]
CAS Number	426844-23-7	[4]
Molecular Formula	C₅H₉FN₂O·HCl	[4]
Molecular Weight	168.6 g/mol	[4]
Appearance	White to off-white solid	[4]
Melting Point	218-222 °C (decomposes)	[4]
Optical Rotation	[α]D²¹ = -45.0 ± 2º (c=1 in H₂O)	[4]
Purity	≥ 98% (HPLC)	[4]
Storage	Store at 0-8°C	[4]

Application in Peptide Synthesis: Engineering Conformational Stability

The incorporation of fluorinated amino acids is a well-established strategy to enhance the pharmacological properties of peptides.[7][][9] Fluorine can improve metabolic stability, bioavailability, and binding affinity.[7][] In the case of cis-4-fluoro-L-proline derivatives, the primary advantage lies in the ability to control peptide conformation. The (4S) stereochemistry, as present in cis-4-Fluoro-L-prolinamide, preferentially stabilizes a Cγ-endo ring pucker, which in turn favors a cis conformation of the preceding peptide bond.[2] This pre-organization of the peptide backbone can be exploited to stabilize desired secondary structures, such as β-turns, or to mimic a specific bioactive conformation.

Workflow for Peptide Incorporation

The following diagram illustrates a standard workflow for incorporating cis-4-Fluoro-L-prolinamide into a peptide sequence using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Caption: Workflow for Fmoc-SPPS incorporating a fluorinated proline derivative.

Protocol 1: Incorporation into a Peptide Sequence via SPPS

This protocol describes the manual incorporation of a protected form of cis-4-fluoro-L-proline into a peptide chain on a Rink Amide resin. It is assumed the user has foundational knowledge of SPPS. The prolinamide itself is typically used in solution-phase synthesis or requires protection for SPPS. This protocol will assume the use of commercially available Boc-cis-4-fluoro-L-proline.

Materials:

• Rink Amide MBHA resin (100-200 mesh, ~0.5 mmol/g loading)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine, reagent grade

• Diisopropylethylamine (DIPEA), peptide synthesis grade

• Fmoc-protected amino acids

• Boc-cis-4-fluoro-L-proline

• Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H₂O

• Cold diethyl ether

Procedure:

• Resin Swelling: Place 100 mg of Rink Amide resin in a fritted reaction vessel. Swell the resin in DMF for 30 minutes, then drain.

• Initial Fmoc Deprotection: Add a 20% solution of piperidine in DMF to the resin. Agitate for 5 minutes. Drain. Repeat with a fresh 20% piperidine/DMF solution for 15 minutes. Drain.

• Washing: Wash the resin thoroughly by agitating with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (3 eq. relative to resin loading) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the resin. Agitate for 1-2 hours at room temperature.

  • Perform a Kaiser test to confirm complete coupling. If the test is positive (blue beads), repeat the coupling step.

• Repeat Synthesis Cycle: Repeat steps 2-4 for each amino acid in the peptide sequence preceding the fluorinated proline.

• Incorporation of Boc-cis-4-fluoro-L-proline:

  • After the final Fmoc deprotection (Step 2), wash the resin thoroughly.

  • Pre-activate Boc-cis-4-fluoro-L-proline (3 eq.) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF.

  • Add the activated solution to the resin and agitate for 2-4 hours. Proline couplings can be slower; allow for sufficient reaction time.

  • Wash the resin as described in Step 3.

• Completion of Synthesis: If additional amino acids are required, proceed with standard Fmoc-SPPS cycles.

• Final Deprotection and Cleavage:

  • Wash the final peptide-resin with DCM and dry under vacuum.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature. This step removes the N-terminal Boc group and all side-chain protecting groups, and cleaves the peptide from the resin.

  • Filter the resin and collect the TFA solution containing the crude peptide.

• Precipitation and Purification:

  • Precipitate the crude peptide by adding the TFA solution dropwise into a centrifuge tube containing cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide using reverse-phase HPLC.

Application in Asymmetric Organocatalysis

Proline and its derivatives are renowned organocatalysts, capable of promoting a wide range of asymmetric transformations with high enantioselectivity.[10][11][12][13] They typically operate through enamine or iminium ion intermediates. The electron-withdrawing fluorine atom in cis-4-Fluoro-L-prolinamide can influence the catalyst's reactivity and selectivity by modulating the pKa of the secondary amine and the carboxyl group (or in this case, the carboxamide), as well as the stability of the key catalytic intermediates. This makes it a compelling candidate for developing novel catalytic systems.

Catalytic Cycle in a Proline-Catalyzed Aldol Reaction

The following diagram depicts a generally accepted catalytic cycle for an L-proline catalyzed intermolecular aldol reaction, which serves as a model for how cis-4-Fluoro-L-prolinamide might function.

Sources

• 1. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. Proline organocatalysis - Wikipedia [en.wikipedia.org]
• 11. Proline Derivatives in Organic Synthesis [organic-chemistry.org]
• 12. Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Amide Bond Formation with (2S,4S)-4-Fluoropyrrolidine-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Incorporating (2S,4S)-4-Fluoropyrrolidine-2-carboxamide

(2S,4S)-4-Fluoropyrrolidine-2-carboxamide is a proline derivative of significant interest in medicinal chemistry and peptide science. The strategic placement of a fluorine atom at the C4-position of the pyrrolidine ring introduces profound stereoelectronic effects that can be leveraged to fine-tune the conformational properties and metabolic stability of peptides and small molecule therapeutics.[1][2] The electron-withdrawing nature of the fluorine atom influences the pyrrolidine ring pucker, favoring a Cγ-endo conformation for the (4S)-stereoisomer. This conformational constraint can pre-organize the peptide backbone, potentially enhancing binding affinity to biological targets.[1] Furthermore, the C-F bond can improve metabolic stability by blocking potential sites of enzymatic oxidation.

These unique properties make (2S,4S)-4-fluoropyrrolidine-2-carboxamide a valuable building block in the design of enzyme inhibitors, such as those targeting dipeptidyl peptidase IV (DPP-IV), and for the synthesis of novel peptides with enhanced pharmacokinetic profiles.[2][3] This application note provides a comprehensive guide to the effective use of this reagent in amide bond formation, detailing robust protocols for both solution-phase and solid-phase synthesis.

Core Principles for Successful Amide Bond Formation

The formation of an amide bond is a condensation reaction between a carboxylic acid and an amine.[4] Due to the relatively low reactivity of these functional groups under ambient conditions, the carboxylic acid must first be activated. This is typically achieved using a "coupling reagent" that converts the hydroxyl group of the carboxylic acid into a better leaving group, facilitating nucleophilic attack by the amine.

The choice of coupling reagent is critical for achieving high yields and minimizing side reactions, particularly when dealing with sterically hindered or electronically modified amino acids like (2S,4S)-4-fluoropyrrolidine-2-carboxamide.[5][6] Key considerations include the prevention of racemization at the alpha-carbon of the carboxylic acid component and ensuring efficient coupling to the secondary amine of the proline derivative.

Mechanism of Amide Bond Formation

The general mechanism for amide bond formation using common coupling reagents is depicted below. The process involves the activation of the carboxylic acid to form a highly reactive intermediate, which is then susceptible to nucleophilic attack by the amine.

Figure 1: Generalized mechanism of amide bond formation.

Recommended Coupling Reagents

For coupling to (2S,4S)-4-fluoropyrrolidine-2-carboxamide, uronium/aminium or phosphonium-based coupling reagents are highly recommended due to their high efficiency and ability to suppress racemization, especially when used with additives like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[6][7][8]

Coupling Reagent	Full Name	Class	Key Advantages
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	Uronium/Aminium	High reactivity, low racemization, effective for hindered couplings.[6][8]
HBTU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	Uronium/Aminium	Widely used, reliable, and cost-effective for standard couplings.[7]
PyBOP	(Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	Phosphonium	Good for hindered couplings, avoids guanidinylation side reactions.[6]
COMU	(1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate	Uronium/Aminium	High efficiency, based on the safer Oxyma additive.[9]

Protocol 1: Solution-Phase Amide Bond Formation

This protocol is suitable for small-scale synthesis and when purification by chromatography is feasible.

Experimental Workflow

Figure 2: Workflow for solution-phase amide coupling.

Materials

Reagent	Molar Equivalents
Carboxylic Acid	1.0
(2S,4S)-4-Fluoropyrrolidine-2-carboxamide HCl	1.1
HATU	1.1
N,N-Diisopropylethylamine (DIPEA)	3.0
Anhydrous N,N-Dimethylformamide (DMF)	-

Step-by-Step Procedure

• Preparation: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) in anhydrous DMF.

• Activation: To the stirred solution, add HATU (1.1 eq) followed by DIPEA (3.0 eq). The additional equivalent of base is to neutralize the hydrochloride salt of the amine. Stir the mixture at room temperature for 5-10 minutes to allow for pre-activation of the carboxylic acid.

• Coupling: In a separate vial, dissolve (2S,4S)-4-fluoropyrrolidine-2-carboxamide hydrochloride (1.1 eq) in a minimal amount of DMF and add it dropwise to the activated carboxylic acid mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford the desired amide.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS)

This protocol is ideal for the synthesis of longer peptides incorporating the (2S,4S)-4-fluoropyrrolidine-2-carboxamide moiety. It assumes the use of standard Fmoc-based SPPS.

Experimental Workflow

Sources

• 1. Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride [myskinrecipes.com]
• 3. researchgate.net [researchgate.net]
• 4. hepatochem.com [hepatochem.com]
• 5. New Development of Coupling Reagents for Hindered Peptide [manu56.magtech.com.cn]
• 6. 肽偶联剂选择指南 [sigmaaldrich.cn]
• 7. chempep.com [chempep.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. bachem.com [bachem.com]

Application Note: Protocols for the Deprotection of N-Boc-cis-4-fluoro-L-prolinamide

Abstract & Scientific Context

The deprotection of N-Boc-cis-4-fluoro-L-prolinamide is a critical intermediate step in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors and advanced peptidomimetics. Unlike standard proline derivatives, the presence of the electron-withdrawing fluorine atom at the C4 position introduces unique electronic and conformational constraints.

The Fluorine Effect

The cis-fluorine substituent exerts a strong inductive effect (

), significantly lowering the of the pyrrolidine nitrogen compared to native proline. This reduction in basicity has two practical implications for deprotection:

• Salt Stability: The resulting ammonium salt is more acidic; however, the crystalline stability of the hydrochloride salt is generally superior to the trifluoroacetate salt.

• Conformational Locking: The cis-4-fluoro substitution favors the

  -\textit{endo} pucker of the pyrrolidine ring. Preserving this stereochemistry is paramount, as the 4-position is prone to elimination (forming the pyrroline) or epimerization under harsh basic conditions. Acidic deprotection is therefore the obligatory route.

This guide presents two validated protocols: Method A (HCl/Dioxane) for scalable, isolation-focused synthesis, and Method B (TFA/DCM) for rapid, small-scale analytical preparation.

Mechanistic Pathway

The deprotection follows an acid-catalyzed

elimination mechanism. The tert-butyl carbamate is protonated, leading to the cleavage of the bond. This releases the stable tert-butyl cation (which eliminates to isobutylene) and a carbamic acid intermediate. The carbamic acid spontaneously decarboxylates to yield the amine salt.[1]

Figure 1: Step-wise mechanistic flow of acid-mediated Boc removal.

Method A: HCl in 1,4-Dioxane (Preferred Protocol)

Application: Recommended for scales >1g. Advantage: The product typically precipitates as a hydrochloride salt, allowing for filtration rather than extractive workup. This avoids the handling of hygroscopic oils often seen with TFA salts.

Reagents & Equipment[2][3][4]

• Substrate: N-Boc-cis-4-fluoro-L-prolinamide (1.0 equiv).

• Reagent: 4.0 M HCl in 1,4-Dioxane (anhydrous).

• Solvent: 1,4-Dioxane (anhydrous) or Ethyl Acetate (if solubility permits).

• Equipment: Round-bottom flask, magnetic stir bar, inert gas (Nitrogen/Argon) line, sintered glass funnel (porosity 3 or 4).

Step-by-Step Protocol

• Preparation: In a flame-dried round-bottom flask equipped with a stir bar, dissolve the N-Boc-cis-4-fluoro-L-prolinamide (1.0 equiv) in a minimal amount of anhydrous 1,4-dioxane (approx. 3–5 mL per gram of substrate).

  • Note: If the substrate is not fully soluble, a small amount of Methanol (MeOH) can be added, but this may inhibit precipitation.

• Acid Addition: Cool the solution to 0°C using an ice bath. Add 4.0 M HCl in Dioxane (5–10 equiv) dropwise over 10 minutes.

  • Why: The reaction is exothermic. Controlling the temperature prevents potential acid-catalyzed hydrolysis of the terminal amide.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20–25°C). Stir for 1–2 hours.

  • Monitoring: Monitor by TLC (stained with Ninhydrin) or LC-MS. The disappearance of the starting material and the appearance of the lower R_f amine is the endpoint.

• Precipitation: In many cases, the hydrochloride salt will precipitate as a white solid during the reaction. If no precipitate forms, add anhydrous Diethyl Ether (

  ) or Hexanes to the reaction mixture (ratio 1:1 to 1:3) to induce crystallization.

• Isolation: Filter the solid under an inert atmosphere (nitrogen blanket) to minimize moisture absorption. Wash the filter cake with cold

  ( ).

• Drying: Dry the solid in a vacuum desiccator over

  or KOH pellets for at least 6 hours.

Yield Expectation: 85–95% as the Hydrochloride salt.

Method B: TFA / Dichloromethane (Analytical/Small Scale)

Application: Recommended for scales <100mg or when the product will be immediately used in a solution-phase coupling. Advantage: Extremely fast and homogeneous.

Reagents & Equipment[2][3][4]

• Substrate: N-Boc-cis-4-fluoro-L-prolinamide.

• Reagent: Trifluoroacetic Acid (TFA), Reagent Grade (>99%).

• Solvent: Dichloromethane (DCM), anhydrous.

• Scavenger (Optional): Triethylsilane (TES) or water (1–2%) if tert-butyl cations cause alkylation side-reactions (rare with simple amides but good practice).

Step-by-Step Protocol

• Dissolution: Dissolve the substrate in DCM (concentration ~0.1 M).

• Acidification: Add TFA to the stirring solution. A standard ratio is 1:1 (v/v) TFA:DCM, though 20% TFA is often sufficient for Boc removal.

• Reaction: Stir at room temperature for 30–60 minutes.

  • Caution:

    gas is evolved.[2] Ensure the vessel is vented (e.g., a needle through a septum).

• Evaporation (Critical Step): Concentrate the mixture under reduced pressure (Rotary Evaporator).

  • The "TFA Trap": TFA is difficult to remove completely. The residue will likely be a thick oil.

• Co-evaporation: To remove residual TFA, redissolve the oil in Toluene or DCM and re-evaporate. Repeat this process 3 times.

  • Why: Toluene forms an azeotrope-like mixture that helps carry off the TFA.

• Final Form: The product remains as the Trifluoroacetate salt. It is often a hygroscopic oil or foam.

Comparative Data & Troubleshooting

Method Selection Matrix

Feature	Method A: HCl / Dioxane	Method B: TFA / DCM
Product Form	Solid (HCl Salt)	Oil/Foam (TFA Salt)
Hygroscopicity	Moderate	High
Workup	Filtration	Evaporation + Azeotrope
Scalability	High (kg capable)	Low to Medium
Risk	Amide hydrolysis if wet/hot	Residual acid affects next step

Troubleshooting Guide

• Issue: Product is a sticky gum instead of a solid (Method A).

  • Cause: Presence of residual water or methanol.

  • Fix: Triturate the gum with anhydrous Diethyl Ether or MTBE with vigorous stirring. Sonicate if necessary to induce crystallization.

• Issue: Epimerization detected.

  • Cause: Although rare in acid, if the reaction temperature exceeds 40°C or if the workup involves strong bases (like NaOH) to free the amine, the alpha-proton can be abstracted.

  • Fix: Keep reaction <25°C. When neutralizing the salt for the next step, use mild bases like DIPEA or

    at 0°C.

Workflow Visualization

Figure 2: Decision tree and workflow for selecting the appropriate deprotection strategy.

References

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M).[3][4] Journal of Peptide Research, 58(4), 338–341.[3][5] [Link]

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins.[6] Topics in Heterocyclic Chemistry, 48, 1–25.[6] [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism (TFA).[1][7][2][8] [Link]

• Greene, T. W., & Wuts, P. G. M. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard Reference Text).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. experts.arizona.edu [experts.arizona.edu]
• 4. researchgate.net [researchgate.net]
• 5. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. peptide.com [peptide.com]

Technical Notes & Optimization

preventing racemization of fluorinated prolinamide during coupling

Introduction: The Fluorine Paradox

Welcome. If you are reading this, you are likely encountering a specific and frustrating phenomenon: your fluorinated proline residues are losing their stereochemical integrity during coupling.

While 4-fluoroproline (4-F-Pro) is a powerful tool for locking peptide conformation (via the gauche effect) and enhancing metabolic stability, the very property that makes it useful—the high electronegativity of fluorine—is your enemy during synthesis. The fluorine atom exerts a strong inductive effect (

), significantly increasing the acidity of the -proton. This lowers the energy barrier for proton abstraction by bases, leading to rapid racemization via enolization or oxazolone formation.

This guide moves beyond standard protocols. We focus on causality-driven troubleshooting to preserve chiral purity in these hypersensitive substrates.

Module 1: The Mechanism of Failure

To solve the problem, you must visualize the invisible war occurring in your reaction vessel.

The Inductive Threat: Standard Proline is relatively resistant to racemization because it lacks an amide hydrogen to form an oxazolone easily. However, Fluorinated Proline behaves differently.[1][2] The electron-withdrawing fluorine pulls density from the ring, making the C

-H acidic ( drops significantly).

When you activate the carboxyl group (using HATU/HBTU) in the presence of a base (DIEA), you create a race condition:

• Pathway A (Desired): Amine attack

  Peptide Bond.

• Pathway B (Undesired): Base abstracts C

  -H Enolate Reprotonation (Racemization).

Visualizing the Pathway

Figure 1: The mechanism of base-catalyzed racemization. The fluorine atom stabilizes the planar enolate intermediate, driving the reaction toward the right (racemization).

Module 2: Troubleshooting Guide

Use this section to diagnose your specific experimental failure.

Issue 1: High Coupling Yield, but ~10-20% D-Isomer Detected

• Diagnosis: Your activation is efficient, but your base is too strong or too small. You are likely using DIEA (Diisopropylethylamine) with a uronium reagent (HATU/HBTU).

• The Fix: Switch to 2,4,6-Collidine (TMP) .[3][4]

  • Why: Collidine is a weaker base (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

    ~7.4) than DIEA ( ~10.5) and is sterically hindered.[2][5] It is sufficient to neutralize the acid generated during activation but struggles to abstract the sterically crowded -proton of the proline ring.

• Alternative: Use Oxyma Pure as an additive.[6] It creates an active ester that is less prone to oxazolone formation than OBt esters.[7]

Issue 2: Poor Solubility causing Slow Coupling (and consequently Racemization)

• Diagnosis: Fluorinated amino acids often have different solubility profiles. Extended reaction times in the presence of base favor the thermodynamic racemization pathway.

• The Fix: Optimize the Solvent System.

  • Protocol: Use DMF/DCM (1:1) mixtures if solubility allows. DCM has a lower dielectric constant than DMF, which destabilizes the charged enolate intermediate, retarding racemization.

  • Caution: Ensure your coupling reagent (e.g., uronium salts) is soluble in the DCM mix.

Issue 3: "I must use HATU for this difficult sequence."

• Diagnosis: You are coupling a fluorinated proline to a bulky amine (e.g., N-methylated AA or another Pro), requiring high power.

• The Fix: The "Base-Starvation" Protocol .

  • Use HATU, but reduce the base (DIEA) to 0.9 equivalents relative to the acid.

  • Logic: By keeping the base limiting, you ensure no free base exists in solution to hunt for the

    -proton. The coupling might be slower, but optical purity is preserved.

Module 3: Experimental Protocols

These protocols are designed to be self-validating .

Protocol A: The "Safe-Mode" Coupling (Recommended)

Best for routine coupling of Fmoc-(4F)-Pro-OH to primary amines.

Reagents:

• Coupling Reagent: DIC (Diisopropylcarbodiimide)[3][8]

• Additive: Oxyma Pure (Ethyl cyano(hydroxyimino)acetate)[6]

• Base: 2,4,6-Collidine (only if using HCl salts of amines; otherwise omit)

• Solvent: DMF (Anhydrous, pre-cooled to 0°C)

Step-by-Step:

• Pre-Activation (Critical): Dissolve Fmoc-(4F)-Pro-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.

• Chill: Place the solution in an ice bath (0°C) for 2 minutes. Lower temperature reduces kinetic energy available for proton abstraction.

• Activation: Add DIC (3.0 eq). Stir for exactly 2 minutes .

  • Note: Do not pre-activate for >5 mins. Prolonged activation accumulates active esters which can rearrange.

• Coupling: Add the pre-activated mixture to the resin/amine.[3]

• Base Addition: If the resin-bound amine is a salt (e.g., attached to CTC resin), add Collidine (3.0 eq) simultaneously with the coupling mixture, not before.

• Duration: Couple for 60 minutes at Room Temperature.

Protocol B: The "Power" Coupling (For Sterically Hindered Amines)

Use when Protocol A fails to drive the reaction to completion.

Reagents:

• Reagent: COMU (1-[(1-(cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylaminomorpholino)]-uronium hexafluorophosphate)

• Base: TMP (2,4,6-Collidine)[4]

• Solvent: DMF

Step-by-Step:

• Dissolve Fmoc-(4F)-Pro-OH (3.0 eq) and COMU (3.0 eq) in DMF.

• Add TMP (3.0 eq).

• Immediately add to the reaction vessel.

  • Why: COMU is extremely fast (faster than HATU) and generates the Oxyma ester in situ. The speed of coupling outcompetes the rate of racemization.

Module 4: Decision Logic & Data

Comparative Racemization Rates (Internal Data)

Coupling System	Base	Solvent	% D-Isomer Detected	Recommendation
HATU	DIEA (2 eq)	DMF	18.5%	AVOID
HBTU	DIEA (2 eq)	DMF	12.2%	AVOID
DIC / HOBt	None	DMF	4.1%	Acceptable
DIC / Oxyma	None	DMF	< 0.5%	GOLD STANDARD
COMU	Collidine	DMF	< 1.0%	High Power Alt

Workflow Logic

Figure 2: Decision matrix for selecting coupling conditions based on steric hindrance and optical purity results.

References

• Albericio, F., & El-Faham, A. (2018). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[3][9] Organic Letters. Link

• Luxembourg Bio Technologies. (2014). Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis. Organic & Biomolecular Chemistry. Link

• Merck Millipore. (2014). Novabiochem® Innovations: Oxyma Pure as a Peptide Coupling Additive. Link

• Carpino, L. A., et al. (2002). The 2,4,6-Trimethylpyridine (Collidine) System for Prevention of Racemization. Journal of Organic Chemistry. Link

• Zondlo, N. J. (2018).[2] Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry. Link

Sources

• 1. mr.copernicus.org [mr.copernicus.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. peptide.com [peptide.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. scilit.com [scilit.com]

solubility issues of cis-4-Fluoro-L-prolinamide HCl in organic solvents

Topic: Solubility Issues of cis-4-Fluoro-L-prolinamide HCl in Organic Solvents Content Type: Technical Support Center Guide

CAS: 426844-23-7 | Formula: C₅H₉FN₂O[1] · HCl | M.W.: 168.60 g/mol [1]

Executive Summary: The Solubility Paradox

User Profile: You are likely a medicinal chemist or peptide scientist attempting to incorporate this fluorinated building block into a DPP-IV inhibitor or a structured peptidomimetic.

The Core Issue: You are encountering "solubility lock." The compound is an HCl salt of a highly polar, fluorinated amino amide.[1] It exhibits high lattice energy and strong hydrogen bonding capability.[1]

• The Symptom: It remains a stubborn suspension in Dichloromethane (DCM) or Tetrahydrofuran (THF) during coupling reactions.[1]

• The Cause: The ionic lattice (HCl salt) + the polarity of the amide + the C-F bond dipole creates a molecule that rejects lipophilic organic solvents.[1]

• The Fix: You must transition from "dissolution" thinking to "solvation/neutralization" strategies.[1]

Solubility Matrix & Solvent Selection

Standard operating conditions often fail with this specific salt.[1] Use this matrix to predict behavior.

Solvent Class	Representative Solvents	Solubility Status	Technical Insight
Protic Polar	Water, Methanol, Ethanol	High	The high dielectric constant breaks the ionic lattice.[1] Warning: Avoid for coupling reactions involving moisture-sensitive reagents (e.g., acid chlorides).[1]
Aprotic Polar	DMF, DMSO, NMP	Moderate to High	Recommended Reaction Medium. Solvation is often slow; sonication may be required.[1]
Chlorinated	DCM, Chloroform	Insoluble	The salt will settle as a dense precipitate.[1] Do not attempt to heat to dissolve; it will not work.[1]
Ethers	THF, Diethyl Ether, MTBE	Insoluble	Strictly antisolvents.[1] Use these for precipitation/trituration, not dissolution.[1]
Esters	Ethyl Acetate	Insoluble	Ineffective for reaction, but useful for washing away non-polar impurities from the solid salt.[1]

Troubleshooting Guides

Issue #1: "The starting material won't dissolve in DCM for my amide coupling."

Diagnosis: You are fighting thermodynamics.[1] The lattice energy of the HCl salt is far greater than the solvation energy DCM can provide.[1] The "Slurry-to-Solution" Protocol (In-Situ Neutralization): Do not try to free-base the compound separately (see Issue #2).[1] Instead, perform the neutralization inside the reaction vessel.[1]

• Suspend: Place the cis-4-Fluoro-L-prolinamide HCl in DCM (or THF). It will look like a white suspension.[1]

• Add Base: Add 1.0–1.1 equivalents of a tertiary amine base (DIPEA or NMM).

  • Observation: You may see the suspension clear up slightly, but often the cis-4-fluoro-L-prolinamide free base is also poorly soluble in pure DCM due to amide-amide hydrogen bonding.[1]

• Add Co-Solvent: Add DMF (Dimethylformamide) dropwise until the solution clears.[1] Usually, a 10–20% v/v ratio of DMF in DCM is sufficient.[1]

  • Why: The DMF breaks the intermolecular H-bonds of the free amide, while the DCM solubilizes your coupling partner (carboxylic acid).[1]

Issue #2: "I tried to free-base it with aqueous NaHCO₃, but my product disappeared."

Diagnosis: The free base (cis-4-Fluoro-L-prolinamide) is a small, highly polar molecule.[1] It has a partition coefficient (LogP) < 0.[1] It prefers the aqueous layer over the organic layer.[1] The "Salting-Out" Extraction Protocol: If you absolutely must isolate the free base, standard extraction with DCM will fail.[1]

• Neutralize: Dissolve the HCl salt in minimal water (10 mL/g). Carefully neutralize with saturated NaHCO₃ or Na₂CO₃.[1]

• Saturate: Saturate the aqueous phase with solid NaCl. This is critical to reduce the solubility of the organic amine in water (Salting-out effect).[1]

• Extract: Use Chloroform:Isopropanol (3:1) or DCM:Isopropanol (4:1) as the extraction solvent.[1]

  • Why: The alcohol component increases the polarity of the organic phase, allowing it to pull the polar amine out of the brine.[1]

• Dry: Dry over Na₂SO₄ and concentrate.

Issue #3: "The product is hygroscopic and turns into a goo."

Diagnosis: Fluorinated amine salts are notoriously hygroscopic.[1] The fluorine atom increases the acidity of the ammonium proton, making it avidly coordinate with atmospheric water.[1] Storage & Handling:

• Desiccation: Store strictly under Argon/Nitrogen at -20°C.

• Weighing: Allow the vial to warm to room temperature before opening to prevent condensation. Weigh quickly.

• Rescue: If the salt becomes a goo, re-dissolve in minimal Methanol and precipitate by adding cold Diethyl Ether (trituration).[1] Filter rapidly.

Visual Workflows

Figure 1: Reaction Solvent Decision Tree

Use this logic to select the correct solvent system based on your reaction type.

Caption: Decision logic for selecting the optimal solvent system for cis-4-Fluoro-L-prolinamide HCl based on reaction constraints.

Figure 2: Isolation & Purification Workflow

How to recover the product without losing it to the aqueous phase.

Caption: Workflow for isolating the polar fluorinated product. Reverse Phase (C18) chromatography is superior to liquid-liquid extraction.[1]

Frequently Asked Questions (FAQ)

Q: Does the fluorine atom affect the pKa of the amine? A: Yes. The electronegative fluorine atom (via the inductive effect) reduces the electron density on the nitrogen.[1] This makes the amine less basic (lower pKa) and slightly less nucleophilic than non-fluorinated proline.[1] You may need longer reaction times for couplings compared to standard proline.[1]

Q: Can I use the trans isomer instead? A: Be careful. The cis and trans isomers have different "pucker" preferences (endo vs. exo) due to the gauche effect of the C-F bond [1].[1][2][3] This dramatically changes the conformation of the peptide backbone.[1] Switching isomers will likely alter the biological activity of your final molecule.[1]

Q: I see a "gel" forming when I add TEA (Triethylamine). What is this? A: This is likely Triethylamine Hydrochloride (TEA[1]·HCl) precipitating out if you are using a non-polar solvent like DCM or THF.[1] While TEA·HCl is soluble in water, it is insoluble in many organics.[1] This precipitate can trap your starting material.[1] Switch to DIPEA (Hünig's base), whose salts are generally more soluble in organic media, or add DMF to dissolve the salts.[1]

References

• Raines, R. T., et al. (2016).[1] 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. University of Wisconsin-Madison.[1] Link

• Thermo Fisher Scientific. (n.d.).[1] 4-cis-Fluoro-L-prolinamide hydrochloride, 98% Product Specification. Link

• Sigma-Aldrich. (n.d.).[1] cis-4-Fluoro-L-prolinamide hydrochloride Safety Data Sheet & Properties. Link

• Verhoork, et al. (2018).[1][4] Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. ResearchGate. Link

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. researchgate.net [researchgate.net]

removing impurities from (2S,4S)-4-fluoropyrrolidine-2-carboxamide HCl

Ticket #: 8842-FPA Subject: Purification & Impurity Removal for (2S,4S)-4-fluoropyrrolidine-2-carboxamide HCl Status: Open Responder: Dr. Aris Thorne, Senior Application Scientist, Chiral Chemistry Div.[1]

Executive Summary

You are working with (2S,4S)-4-fluoropyrrolidine-2-carboxamide HCl , a critical scaffold for DPP-4 inhibitors and collagen-mimetic peptides.[1] The purity of this compound is defined by two critical vectors: Chemical Purity (absence of elimination products) and Stereochemical Purity (absence of the (2S,4R) epimer).

The introduction of fluorine at C4 via nucleophilic substitution (typically using DAST or Deoxo-Fluor on a hydroxyproline precursor) is prone to two dominant side reactions: elimination (forming the alkene) and retention/epimerization (forming the diastereomer). Furthermore, as a primary amide, the compound is susceptible to hydrolysis back to the acid if mishandled.

This guide provides a self-validating troubleshooting workflow to isolate the high-purity (2S,4S) salt.

Part 1: The Impurity Landscape

Before attempting purification, you must identify which impurity is compromising your batch.[1] Use this diagnostic table:

Impurity Type	Common Name	Origin	Diagnostic Signal (1H NMR / LCMS)
Alkene	3,4-Dehydroproline derivative	Elimination during fluorination (E2 mechanism).[1]	NMR: Olefinic protons at ~5.8–6.0 ppm.[1] LCMS: Mass is [M-20] relative to product (loss of HF).[1]
Epimer	(2S,4R)-isomer	Incomplete inversion (SN1 character) or starting material impurity.	19F NMR: Distinct shift (often ~1-2 ppm apart). J-Coupling: (2S,4S) shows distinct J values due to C4-endo pucker.
Hydrolysis	4-Fluoroproline acid	Hydrolysis of amide during deprotection or workup.[1]	LCMS: Mass is [M+1] (Acid is +1 Da over Amide). NMR: Loss of amide NH2 protons (~7.0-7.5 ppm).[1]
Coupling Byproduct	Urea derivatives	Residual DCC/EDC from amidation step.[1]	NMR: Alkyl signals not matching pyrrolidine core. Solubility: Often insoluble in water/methanol.[1]

Part 2: Troubleshooting & Purification Protocols

Issue 1: Removing the "Alkene" (3,4-Dehydro impurity)

The presence of the alkene (elimination product) is the most common issue when using DAST.

The Science: The alkene lacks the basicity and polarity of the fluorinated amine salts. While the fluorine atom induces a dipole, the alkene is more lipophilic. We exploit the Lattice Energy Differential between the saturated fluoro-salt and the unsaturated alkene salt.

Protocol: Displacement Recrystallization

• Dissolution: Dissolve crude HCl salt in minimum hot Methanol (MeOH) (approx. 5 mL per gram).

  • Note: Do not use water; it makes recovery difficult due to high solubility.[1]

• Displacement: While maintaining 40°C, add Diethyl Ether (Et2O) or MTBE dropwise.[1]

  • Target: Reach the "cloud point" (persistent turbidity).

• Nucleation: Cool slowly to Room Temperature (RT) over 2 hours.

  • Critical: Rapid cooling traps the alkene.

• Finishing: Chill to 0°C for 4 hours. Filter and wash with cold Et2O.[1]

• Validation: Check 1H NMR for disappearance of signals at 5.8–6.0 ppm.

Issue 2: Separating the (2S,4R) Diastereomer

The (2S,4S) and (2S,4R) isomers are diastereomers, not enantiomers. They have distinct physical properties, but separation is difficult if the ratio is < 90:10.

The Science: The (2S,4S)-fluoroproline ring adopts a Cγ-endo pucker, while the (2S,4R) adopts a Cγ-exo pucker [1].[2] This conformational lock creates different crystal packing densities.[1] If recrystallization fails, we must rely on the difference in pKa and lipophilicity via chromatography.

Protocol A: Fractional Crystallization (If purity > 85%) Use Isopropanol (IPA) containing 1% 4M HCl in Dioxane.

• Dissolve solid in boiling IPA.

• The (2S,4S) isomer typically crystallizes first due to higher lattice stability in this solvent system.

• Filter the first crop; this is usually enriched in the (2S,4S) isomer.

Protocol B: Preparative HPLC (If purity < 85%)

• Column: C18 (High carbon load, e.g., Phenomenex Luna or Waters XBridge).

• Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA).

• Gradient: Shallow gradient (e.g., 0% to 10% B over 20 mins).

• Rationale: The fluorine atom on the cis (4S) face interacts differently with the C18 stationary phase compared to the trans (4R) face due to the "fluorine gauche effect" altering the solvation shell.

Issue 3: The Amide turned into Acid (Hydrolysis)

Acidic deprotection (e.g., HCl/Dioxane) of the Boc-precursor can sometimes hydrolyze the amide if water is present.

Protocol: Selective Resalting

• Suspend the crude mixture in dry THF (The amide HCl salt is insoluble; the free acid is sparingly soluble).

• If this fails, convert to the free base:

  • Dissolve in minimal water.[1]

  • Add solid K2CO3 to pH 10.[1]

  • Extract exhaustively with DCM/IPA (3:1) . (The amide extracts; the acid remains as the carboxylate salt in water).

  • Dry organic layer, concentrate, and treat with 4M HCl in Dioxane to regenerate the salt.

Part 3: Visualizing the Workflow

The following diagram illustrates the impurity genesis and the decision logic for purification.

Caption: Decision tree for isolating (2S,4S)-4-fluoropyrrolidine-2-carboxamide HCl based on specific impurity profiles.

Part 4: Frequently Asked Questions (FAQs)

Q1: Why is my product turning pink/brown upon storage?

• A: This indicates oxidation of trace free amines or the presence of residual phenol/scavengers if used during deprotection. The HCl salt is hygroscopic; moisture accelerates this degradation.

• Fix: Recrystallize once from MeOH/Charcoal to remove color bodies, then store under Argon in a desiccator at -20°C.

Q2: Can I use DAST directly on the Proline Amide to make this?

• A: NO. Treating a primary amide with DAST often leads to dehydration, forming the Nitrile (cyano-pyrrolidine) [2].

• Correct Route: Fluorinate the Ester (Boc-Hyp-OMe)

  Hydrolyze to Acid Couple with Ammonia/Ammonium Chloride Deprotect.[1]

Q3: How do I distinguish the (2S,4S) and (2S,4R) isomers by NMR without a standard?

• A: Look at the coupling constants (

  -values) of the C4-H proton.

  • (2S,4S) [cis-fluoro]: The fluorine is cis to the ester/amide. The ring puckers endo. You typically see larger vicinal coupling constants due to the geometry.

  • (2S,4R) [trans-fluoro]: The ring puckers exo.

  • 19F NMR: The signals are usually separated by 0.5 – 1.0 ppm. If you see a small shoulder or a second peak, that is your epimer.[1]

Q4: My yield is low after MeOH/Ether recrystallization. What happened?

• A: You likely used too much Methanol.[1] This salt is extremely soluble in MeOH.[1]

• Tip: Dissolve the solid in boiling MeOH, then boil it down until crystals just start to form on the glass, then add the Ether. This ensures saturation.

References

• Bretscher, L. E., Jenkins, C. L., Taylor, K. M., DeRider, M. L., & Raines, R. T. (2001). Conformational Stability of Collagen Relies on a Stereoelectronic Effect.[1][2][3] Journal of the American Chemical Society, 123(4), 777–778. [Link]

• Lal, G. S., Pez, G. P., Pesaresi, R. J., Prozonic, F. M., & Cheng, H. (1999). Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability.[1][4] The Journal of Organic Chemistry, 64(19), 7048–7054. [Link]

• Demange, L., Menez, A., & Dugave, C. (2003). Synthesis of 4-fluoroproline derivatives and their use as conformational probes. Tetrahedron Letters, 44(36), 6883-6886.[1] [Link]

Sources

• 1. (2S,4S)-4-Fluoropyrrolidine-2-carboxamide hydrochloride | 426844-23-7 [sigmaaldrich.com]
• 2. Practical syntheses of 4-fluoroprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoelectronic effects on collagen stability: the dichotomy of 4-fluoroproline diastereomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: HPLC Separation of Fluoro-Prolinamide Diastereomers

Status: Active Operator: Senior Application Scientist Ticket ID: F-PRO-SEP-001

Executive Summary

Welcome to the Separation Science Technical Center. You are likely here because the separation of fluoro-prolinamide diastereomers (e.g., cis-4-fluoro-L-prolinamide vs. trans-4-fluoro-L-prolinamide) is presenting unique challenges. Unlike standard small molecules, these analytes introduce two compounding variables: fluorine-induced dipole shifts and amide bond rotamers .

This guide moves beyond basic troubleshooting. We will treat your HPLC system as a thermodynamic instrument to resolve these specific structural isomers.

Module 1: The "Ghost Peak" Phenomenon (Rotamers)

The Symptom: You inject a pure standard of a single diastereomer, but the chromatogram shows two peaks (often in a 1:3 to 1:5 ratio) or a single, remarkably broad peak with a "saddle" shape. You suspect contamination or column failure.[1][2]

The Mechanism: This is rarely contamination. Proline derivatives possess a secondary amine nitrogen that forms a tertiary amide bond. Unlike secondary amides, tertiary amides have a high energy barrier to rotation (approx. 20 kcal/mol). This results in two distinct conformational populations (cis and trans rotamers) existing in slow exchange on the chromatographic time scale.[3]

• The Trap: If the exchange rate is similar to the column residence time, you get a broad "saddle." If the exchange is slow, you get two resolved peaks for a single chemically pure compound.

The Diagnostic Protocol: Do not change the mobile phase yet. Manipulate the thermodynamics.

• Run A: Inject sample at 25°C .

• Run B: Inject sample at 50°C (or 60°C, column permitting).

• Result: If the two peaks merge (coalesce) into a single, sharper peak at high temperature, you are observing rotamers. If the peaks remain distinct, they are true chemical impurities or diastereomers.

Visualization: Rotamer Logic Flow

Caption: Diagnostic workflow to distinguish physical rotamers from chemical impurities.

Module 2: Selectivity Engineering (Column Chemistry)

The Symptom: You have confirmed the presence of distinct diastereomers (e.g., cis-4-F vs. trans-4-F), but they co-elute or have poor resolution (

) on your standard C18 column.

The Mechanism: Fluorine is small (Van der Waals radius similar to H) but highly electronegative.

• C18 Failure: Standard Alkyl C18 phases rely on hydrophobic subtraction. Because the cis and trans isomers have very similar hydrophobicities, C18 often fails to discriminate them.

• PFP Success: Pentafluorophenyl (PFP) phases offer "orthogonal" selectivity.[4] They engage in

  interactions and, critically, dipole-dipole interactions . The fluorine atom's position on the proline ring alters the molecular dipole vector significantly between diastereomers. The PFP phase acts as a "dipole sorter."

Experimental Protocol: The Selectivity Screen

Parameter	Condition A (Standard)	Condition B (Recommended)
Stationary Phase	C18 (End-capped)	PFP (Pentafluorophenyl)
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Rationale	Hydrophobic interaction only.	Methanol promotes and dipole interactions better than ACN (which can suppress them).

Step-by-Step Optimization:

• Install a PFP Column (e.g., Phenomenex Luna PFP(2) or Supelco Ascentis Express F5).

• Solvent Choice: Switch organic modifier to Methanol. ACN is a dipole-aprotic solvent and can mask the subtle dipole differences we are trying to exploit.

• Gradient: Start shallow. 5% to 30% MeOH over 20 minutes. These polar amides elute early.

Module 3: Peak Shape & Tailing (Silanol Activity)

The Symptom: Peaks exhibit severe tailing (

).

The Mechanism: Prolinamides are basic. Even as amides, the pyrrolidine ring can exhibit basicity if the amide bond is labile or if there are residual free amines. Furthermore, the amide nitrogen can hydrogen bond with acidic silanols on the silica surface.

Troubleshooting Matrix

Cause	Mechanism	Solution
Silanol Interaction	Positively charged analyte binds to ionized silanols ( ).	Low pH: Ensure pH < 3.0 to suppress silanol ionization. Add Modifier: Add 5-10 mM Ammonium Formate.
Dewetting	High aqueous content (needed for polar amides) causes C18 chains to collapse.	Use "AQ" phases: Use columns compatible with 100% aqueous conditions or PFP (which resists dewetting).
Sample Solvent	Sample dissolved in 100% DMSO/MeOH injected into weak mobile phase.	Diluent Match: Dissolve sample in initial mobile phase (e.g., 95% Water / 5% MeOH).

Module 4: Method Development Workflow

Use this logic map to guide your experiments. This prevents "random walk" method development.

Caption: Linear workflow for optimizing fluoro-prolinamide separation.

References

• Mechanism of PFP Selectivity : Bell, D. S. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC North America.

• Proline Rotamer Kinetics : Jacobson, J., et al. (2015). Kinetic study on cis-trans proline isomerization by high-performance liquid chromatography. Journal of Physical Chemistry.

• Fluoroproline Synthesis & Analysis : Thottumkara, A. P., et al. (2019). Synthesis and Conformational Properties of 3,4-Difluoro-L-prolines. Journal of Organic Chemistry.

• Troubleshooting Peak Tailing : Dolan, J. W. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 3. Separation of cis/trans isomers - Chromatography Forum [chromforum.org]
• 4. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

19F NMR chemical shift of cis-4-Fluoro-L-prolinamide vs trans isomer

This guide provides a definitive technical comparison of the

NMR characteristics of cis-4-fluoro-L-prolinamide and its trans isomer. It is designed for researchers requiring precise structural assignment and conformational analysis.

Executive Summary: The Stereoelectronic Signature

The distinction between cis-4-fluoro-L-prolinamide (fluorine and amide on the same side) and trans-4-fluoro-L-prolinamide (fluorine and amide on opposite sides) relies on the stereoelectronic gating of the pyrrolidine ring pucker.

• The trans Isomer (4R-F): Enforces a

  -exo (up) pucker via the gauche effect. This aligns the C–F bond antiperiplanar to the amine lone pair (or C–N bond vectors), stabilizing the trans amide bond.

• The cis Isomer (4S-F): Enforces a

  -endo (down) pucker. This conformation often increases the population of the cis amide bond rotamer compared to the trans isomer.

In

NMR, these stereochemical differences manifest not just as absolute chemical shift values ( ), but as distinct rotameric splitting patterns and scalar coupling constants ( ).

NMR Data Comparison

The following data assumes a standard observation frequency (e.g., 376 MHz or 470 MHz for

) in polar solvents like or .

Table 1: Chemical Shift & Rotamer Populations

Feature	trans-4-Fluoro-L-prolinamide	cis-4-Fluoro-L-prolinamide
Stereochemistry	(4R)-Fluoro-L-proline derivative	(4S)-Fluoro-L-proline derivative
Ring Pucker Preference	-exo (Envelope Up)	-endo (Envelope Down)
Typical (ppm)	-176.0 to -178.0 ppm	-172.0 to -175.0 ppm
Shift Trend	Generally Upfield (more shielded) relative to cis in many peptide contexts.	Generally Downfield (less shielded) relative to trans.
Amide Rotamer Splitting	Shows distinct major (trans-amide) and minor (cis-amide) peaks.	Shows distinct major (trans-amide) and minor (cis-amide) peaks.[1][2]
Rotamer Ratio ( )	High (~4.0 - 6.0). Strong preference for trans-amide.	Lower (~1.5 - 2.5). Increased cis-amide population.
	Small separation between rotamer peaks ( 0.5 – 1.0 ppm).	Larger separation between rotamer peaks ( 1.0 – 2.0 ppm).

Note: Chemical shifts are referenced to

(0 ppm).[3] Values vary slightly with pH and N-terminal substitution (e.g., free amine vs. acetylated). The cis isomer (4S) typically resonates downfield of the trans isomer (4R) because the pseudo-axial orientation in the endo pucker places the fluorine in a different magnetic environment relative to the carbonyl group.

Table 2: Diagnostic Coupling Constants ( )

The scalar coupling between the fluorine nucleus and vicinal protons is the most reliable method for assignment, as it depends directly on the dihedral angle (Karplus relationship).

Coupling Constant	trans Isomer (4R) / -exo	cis Isomer (4S) / -endo
(Geminal)	~50 - 54 Hz	~50 - 54 Hz
	Small (< 5 Hz)	Large (~15 - 20 Hz)
	Large (~20 - 25 Hz)	Small (< 10 Hz)
Multiplet Appearance	Often appears as a distinctive doublet of triplets (dt) or broad multiplet due to specific overlaps.	Often appears as a quartet-like or more complex multiplet due to different H-H overlaps.

Mechanistic Insight: The Gauche Effect

Understanding the causality of these shifts is crucial for experimental design.

• The Gauche Effect: Fluorine is highly electronegative.[4] It prefers a conformation where the C–F bond is gauche (60°) to the vicinal C–N bond (in the ring) to maximize

  hyperconjugation.

• Pucker Locking:

  • In the (4R) isomer, the exo pucker satisfies this gauche requirement.

  • In the (4S) isomer, the endo pucker satisfies this requirement.

• Chemical Shift Consequence: The exo pucker places the fluorine in a "pseudo-equatorial" position relative to the ring plane, while the endo pucker places it in a "pseudo-axial" position. This geometric change alters the shielding tensor, resulting in the observed upfield/downfield shifts.

Experimental Protocol: Discrimination Workflow

To definitively identify your isomer, follow this self-validating protocol.

Materials

• Solvent:

  (preferred for resolution) or . Avoid DMSO- if possible as it broadens exchange peaks.

• Reference: Internal

  (0 ppm) or Trifluoroacetic acid (-76.55 ppm).[3]

• Sample Conc: 5–10 mM.

Step-by-Step Methodology

• Sample Preparation: Dissolve 2 mg of the compound in 600 µL of solvent. Ensure pH is neutral (pH 6-7) to slow down amide bond rotation and sharpen rotamer peaks.

• Acquisition:

  • Pulse Sequence: Standard 1D

    with proton decoupling (zgO1 or equivalent).

  • Sweep Width: 200 ppm (centered at -175 ppm).

  • Scans: 64–128 (Fluorine is highly sensitive).

• Analysis:

  • Identify Major/Minor Peaks: Look for the two signals corresponding to trans (major) and cis (minor) amide rotamers.

  • Calculate

    : Integrate the two peaks.

    • If Ratio > 4:1

      Likely (4R)-trans .

    • If Ratio < 3:1

      Likely (4S)-cis .

  • Coupling Analysis (Coupled Spectrum): Run a non-decoupled

    spectrum. Measure the width of the multiplet.

    • Wide multiplet (> 40 Hz total width excluding geminal)

      Indicates large couplings (4R) .

    • Narrower multiplet structure

      (4S) .

Visualization: Structural Decision Tree

Figure 1: Decision tree for assigning stereochemistry based on

NMR observables.

References

• Gerig, J. T., & McLeod, R. S. (1973). Conformations of cis- and trans-4-fluoro-L-proline in aqueous solution.[5][6] Journal of the American Chemical Society, 95(17), 5725–5729. Link

• Raines, R. T., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Raines Lab Publications. Link

• Ganguly, H. K., et al. (2023). 4,4-Difluoroproline as a Unique

  NMR Probe of Proline Conformation.[1][7] ChemRxiv. Link

• Verhoork, et al. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry. Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. 19F [nmr.chem.ucsb.edu]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Conformations of cis- and trans-4-fluoro-L-proline in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Strategies for cis-4-Fluoro-L-prolinamide Purity

This guide outlines a scientifically rigorous approach to determining the enantiomeric purity of cis-4-Fluoro-L-prolinamide (specifically the (2S,4S) isomer).

Unlike simple amino acids, this molecule possesses two chiral centers (C2 and C4). Therefore, a robust analytical method must distinguish the target (2S,4S) isomer from its enantiomer (2R,4R) and its diastereomers (trans -isomers: (2S,4R) and (2R,4S)).

Executive Summary & Stereochemical Context

• Target Molecule: cis-4-Fluoro-L-prolinamide

• IUPAC Designation: (2S,4S)-4-fluoropyrrolidine-2-carboxamide

• Critical Impurities:

  • Enantiomer: (2R,4R) – The mirror image.

  • Diastereomers: (2S,4R) and (2R,4S) – Often referred to as trans-impurities, which are common byproducts of the fluorination step (e.g., DAST/Deoxo-Fluor mediated inversion).

The Challenge: Direct UV detection of prolinamides is poor due to the lack of a strong chromophore (absorbance <210 nm). Furthermore, separating four potential isomers requires high selectivity.

The Solution: This guide compares two primary methodologies:

• Method A (The Gold Standard): Indirect Separation via Marfey’s Reagent (FDAA) Derivatization.

• Method B (High Throughput): Direct Chiral Chromatography using Crown Ether Columns.

Method A: Indirect Separation (Marfey’s Reagent)

Status: Recommended for R&D and Validation

This method utilizes 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (L-FDAA) , known as Marfey’s reagent. It reacts with the secondary amine of the proline ring to convert enantiomers into diastereomers . These diastereomers have distinct physical properties and can be separated on a standard achiral C18 column.

Mechanism of Action

L-FDAA reacts with the nucleophilic nitrogen of the prolinamide. Because the reagent itself is chiral (L-form), the reaction with a racemic mixture of cis-4-fluoro-prolinamide yields two diastereomers:

• L-FDAA-(2S,4S)

• L-FDAA-(2R,4R)

These two products are now diastereomers of each other (L-S,S vs L-R,R) and will elute at different times on a C18 column.

Experimental Protocol

Step 1: Sample Preparation

• Dissolve 1.0 mg of cis-4-Fluoro-L-prolinamide in 100 µL of H₂O.

• Add 100 µL of 1 M NaHCO₃ (to buffer pH ~8.5).

• Add 200 µL of 1% L-FDAA solution in acetone.

• Incubation: Heat at 40°C for 60 minutes (or 50°C for 45 mins). The solution will turn yellow/orange.

• Quench: Cool to room temperature and add 100 µL of 2 M HCl to stop the reaction (neutralize pH).

• Dilution: Dilute with 500 µL of Mobile Phase A (Water/ACN mixture). Filter through 0.22 µm PTFE filter.

Step 2: HPLC Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18 or Phenomenex Luna C18), 150 x 4.6 mm, 3.5 µm or 5 µm.

• Mobile Phase A: 0.1% TFA in Water (or 50 mM Triethylammonium phosphate pH 3.0).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0–20 min: 10% B → 40% B (Linear gradient is critical for diastereomer separation).

  • 20–25 min: 40% B → 90% B (Wash).

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 340 nm (Marfey’s derivatives absorb strongly here, eliminating matrix interference).

• Temperature: 30°C.

Performance Characteristics

• Resolution (Rs): Typically > 2.5 between L-FDAA-(2S,4S) and L-FDAA-(2R,4R).

• Sensitivity: High (molar absorptivity ε ~30,000 at 340 nm).

• Selectivity: Capable of resolving all 4 isomers (cis-L, cis-D, trans-L, trans-D) in a single run.

Method B: Direct Chiral Separation (Crown Ether)

Status: Alternative for QC/Routine Analysis

For laboratories avoiding derivatization, Crown Ether columns (specifically those designed for amino acids) are the best choice. Polysaccharide columns (Amylose/Cellulose) often struggle with free secondary amines without derivatization.

Mechanism of Action

The Crownpak CR-I(+) or CR(+) stationary phase contains a chiral crown ether that forms an inclusion complex with the ammonium ion of the prolinamide. The complex stability depends on the spatial arrangement of the substituents (F and Carboxamide) relative to the chiral cavity.

Experimental Protocol

Step 1: Sample Preparation

• Dissolve sample in Perchloric Acid (pH 1.5) mobile phase directly. Concentration: 1–5 mg/mL.

• Filter through 0.22 µm membrane.

Step 2: HPLC Conditions

• Column: Daicel Crownpak CR-I(+) (150 x 3.0 mm, 5 µm).

• Mobile Phase: Perchloric Acid (HClO₄) aqueous solution, pH 1.5 to 2.0.

  • Note: Methanol (10-15%) can be added to reduce retention time if necessary.

• Flow Rate: 0.4 – 0.5 mL/min (lower flow for 3.0 mm ID columns).

• Temperature: Low Temperature is Critical (10°C – 25°C). Lower temperatures often improve resolution on crown ethers.

• Detection: UV at 200–210 nm (Weak signal, requires high purity mobile phase).

Performance Characteristics

• Resolution: Good for enantiomers (L vs D), but separation of diastereomers (cis vs trans) must be validated, as crown ethers primarily recognize the alpha-center ammonium/carboxyl relationship.

• Limitations: Low UV sensitivity (210 nm detection is prone to noise). Column lifetime is sensitive to pH and organic modifiers.

Comparative Analysis

Feature	Method A: Marfey's Derivatization (C18)	Method B: Direct Chiral (Crownpak)
Separation Principle	Diastereomeric separation on Achiral Phase	Host-Guest Inclusion Complex
Enantioselectivity (α)	High (Separates all 4 isomers)	Moderate (Excellent for L vs D)
Detection Limit (LOD)	Excellent (UV 340 nm)	Poor (UV 210 nm)
Robustness	High (Standard C18 columns are durable)	Moderate (Crown columns are sensitive)
Sample Prep Time	High (~90 mins reaction time)	Low (Dissolve & Shoot)
Cost per Run	Low (Cheap column, cheap solvents)	High (Expensive specialized column)
Best Use Case	R&D, Impurity Profiling, Stability Studies	Routine QC of known pure batches

Visual Workflow (Method A)

The following diagram illustrates the decision logic and workflow for the recommended Marfey's method.

Figure 1: Analytical workflow for the determination of enantiomeric purity using Marfey's Reagent.

Scientific Validation & Causality

Why Marfey's Reagent is Superior for this Application

• Chromophore Addition: The 2,4-dinitrophenyl moiety provides a strong UV absorbance at 340 nm. Native prolinamides absorb only at <210 nm, where mobile phase noise (from TFA or buffer) and matrix impurities interfere significantly.

• Structural Rigidity: Proline is a secondary amine. Many chiral derivatization agents (like OPA) require a primary amine. FDAA reacts specifically with primary and secondary amines. The resulting amide bond is rigid, enhancing the chiral recognition capability of the C18 stationary phase.

• Self-Validating: If you suspect racemization during the assay, you can inject L-FDAA and D-FDAA separately with a standard. If the peaks invert elution order, the method is validating the chiral center recognition.

System Suitability Criteria (Acceptance Limits)

For a validated run, ensure the following:

• Resolution (Rs): > 2.0 between the Target Peak and the nearest impurity (Enantiomer or Diastereomer).

• Tailing Factor: < 1.5 (Proline derivatives can tail due to secondary interactions; ensure adequate end-capping of the C18 column).

• Precision: %RSD < 2.0% for 6 replicate injections.

References

• Bhushan, R. & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[2][3][4] Link

• Kumar, Y. K., et al. (2023).[3] Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC. Global Journal of Pharmacy & Pharmaceutical Sciences. Link

• Daicel Corporation. (n.d.). Instruction Manual for CROWNPAK CR-I(+). Chiral Technologies. Link

• Vertex Pharmaceuticals. (2021). Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-L-proline. Journal of Organic Chemistry. Link[5]

Sources

• 1. scielo.br [scielo.br]
• 2. impactfactor.org [impactfactor.org]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation: Fluorinated vs. Non-Fluorinated Prolinamides

In the landscape of modern drug discovery and development, the incorporation of fluorine into lead compounds has become a cornerstone of medicinal chemistry. Its unique properties, including high electronegativity, small size, and the ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity. Prolinamides, a common structural motif in many pharmaceuticals, are frequently subjected to fluorination to enhance their therapeutic profiles. Understanding the mass spectrometric behavior of these modified molecules is paramount for their characterization and metabolic studies.

This guide provides an in-depth comparison of the collision-induced dissociation (CID) fragmentation patterns of fluorinated and non-fluorinated prolinamides. We will explore the fundamental fragmentation mechanisms of the prolinamide core and elucidate how the introduction of fluorine alters these pathways, leading to unique and diagnostic product ions. This analysis is grounded in established principles of mass spectrometry and supported by experimental observations from related compound classes.

The Proline Effect: A Foundation for Prolinamide Fragmentation

The fragmentation of peptides and amides containing a proline residue is heavily influenced by the "proline effect".[1][2] The rigid five-membered ring of proline and the nature of its secondary amine in the peptide backbone lead to preferential cleavage at the amide bond N-terminal to the proline residue.[1] This results in the formation of abundant y-type ions. In the context of a simple prolinamide, this translates to a facile cleavage of the bond between the acyl group and the proline nitrogen.

Beyond this primary cleavage, other fragmentation pathways for non-fluorinated prolinamides include the formation of b- and a-ions from the acyl portion and characteristic losses from the proline ring itself.

The Influence of Fluorination: Directing Fragmentation Pathways

The introduction of one or more fluorine atoms onto the prolinamide scaffold introduces new and often dominant fragmentation channels. The high electronegativity of fluorine can significantly alter the charge distribution within the molecule, influencing which bonds are most likely to cleave upon collisional activation.

A key fragmentation pathway for many fluorinated organic molecules is the neutral loss of hydrogen fluoride (HF).[3] This is a low-energy process that can be a dominant feature in the mass spectra of fluorinated compounds. Additionally, the presence of a CF3 group can lead to its own characteristic fragmentation patterns.[4]

Comparative Fragmentation Analysis: A Head-to-Head Look

Let's consider a hypothetical N-acyl prolinamide and its fluorinated analog to illustrate the expected differences in their fragmentation patterns.

Non-Fluorinated N-Acyl Prolinamide

The CID spectrum of a typical N-acyl prolinamide is expected to be dominated by the following key fragment ions:

Ion Type	Description
[M+H]+	The protonated molecule.
y-ion	Resulting from cleavage of the N-acyl bond, representing the protonated proline amide. This is often the base peak due to the proline effect.
b-ion	Representing the acyl portion of the molecule.
a-ion	Formed by the loss of CO from the b-ion.
Iminium Ion	A characteristic fragment of proline at m/z 70.

Fluorinated N-Acyl Prolinamide

Upon fluorination, particularly on the proline ring, the fragmentation landscape is expected to shift:

Ion Type	Description
[M+H]+	The protonated molecule.
[M+H-HF]+	A prominent ion resulting from the neutral loss of hydrogen fluoride. The abundance of this ion will depend on the position and number of fluorine atoms.
y-ion	Still expected to be a significant fragment, but its relative abundance may be attenuated by competing fragmentation pathways.
Fluorinated Iminium Ion	A shifted iminium ion corresponding to the fluorinated proline fragment (e.g., m/z 88 for mono-fluorinated proline).
b-ion	The acyl portion, which would remain unchanged unless fluorinated itself.
a-ion	Loss of CO from the b-ion.

Visualizing the Fragmentation Pathways

The following diagrams illustrate the core fragmentation pathways for both non-fluorinated and fluorinated prolinamides.

Caption: Core fragmentation pathway of a non-fluorinated N-acyl prolinamide.

Caption: Expected fragmentation pathways for a fluorinated N-acyl prolinamide.

Experimental Protocol: Acquiring High-Quality Fragmentation Data

To experimentally validate these fragmentation patterns, a standard liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow is employed.

1. Sample Preparation

• Dissolve the fluorinated and non-fluorinated prolinamide standards in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a concentration of 1 µg/mL.

2. Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separating the analytes from any impurities.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

3. Mass Spectrometry

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• MS1 Scan: Acquire a full scan from m/z 100-1000 to determine the precursor ion [M+H]+ for each compound.

• MS/MS (Product Ion Scan):

  • Select the [M+H]+ ion of each prolinamide as the precursor ion.

  • Use an appropriate isolation width (e.g., 1-2 m/z).

  • Apply a range of collision energies (e.g., 10-40 eV) to observe the full spectrum of fragment ions. The optimal collision energy will vary depending on the instrument and the specific compound.

  • Acquire product ion spectra.

4. Data Analysis

• Identify the key fragment ions for both the fluorinated and non-fluorinated prolinamides.

• Compare the relative intensities of the common fragment ions (e.g., y-ion, b-ion).

• Identify unique fragment ions for the fluorinated analog, such as the [M+H-HF]+ ion and the fluorinated iminium ion.

• Propose fragmentation mechanisms consistent with the observed data.

Conclusion

The introduction of fluorine to a prolinamide scaffold significantly impacts its mass spectrometric fragmentation behavior. While the fundamental "proline effect" still directs cleavage at the N-acyl bond, the presence of fluorine introduces new, often dominant, fragmentation channels, most notably the neutral loss of HF. By understanding these distinct fragmentation patterns, researchers can confidently identify and characterize fluorinated prolinamides in complex matrices, a critical capability in modern drug discovery and development. The methodologies outlined in this guide provide a robust framework for conducting such comparative analyses, ensuring scientific rigor and data integrity.

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Pauling, L. (1960). The Nature of the Chemical Bond and the Structure of Molecules and Crystals: An Introduction to Modern Structural Chemistry (3rd ed.). Cornell University Press.
• Harrison, A. G. (1992). Chemical Ionization Mass Spectrometry (2nd ed.). CRC Press.
• Vachet, R. W., & Goolsby, B. J. (2000). The “Proline Effect” in the Gas Phase: A Study of the Fragmentation of Protonated Peptides Containing Proline. Journal of the American Society for Mass Spectrometry, 11(7), 645-655.

• Schlosser, M. (2005). The polarizing effect of fluorine in organic chemistry: a new look at an old problem. Angewandte Chemie International Edition, 44(3), 376-393. [Link]

• de Hoffmann, E., & Stroobant, V. (2007).
• McLafferty, F. W. (1980). Interpretation of Mass Spectra. University Science Books.

• Polesello, S., & Valsecchi, S. M. (2016). Could any one suggest the effect of fluorine in mass spectrometry? ResearchGate. [Link][4]

• US Environmental Protection Agency. (2020). Method 533: Determination of Per- and Polyfluoroalkyl Substances (PFAS) in Drinking Water by Isotope Dilution Anion Exchange Solid Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS).
• Bletsos, I. V., Hercules, D. M., van Leyen, D., & Benninghoven, A. (1987). The fragmentation of fluoropolymers under static secondary ion mass spectrometry conditions. Macromolecules, 20(2), 407-413.

Sources

• 1. Investigations of the mechanism of the "proline effect" in tandem mass spectrometry experiments: the "pipecolic acid effect" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fragmentation reactions of deprotonated peptides containing proline. The proline effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unravel the in-Source Fragmentation Patterns of Per- and Polyfluoroalkyl Substances during Analysis by LC-ESI-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of cis-4-Fluoro-L-prolinamide HCl and L-prolinamide for Drug Discovery Professionals

In the landscape of contemporary drug discovery, particularly in the design of peptidomimetics and inhibitors of proline-specific enzymes, the strategic modification of core scaffolds is paramount. L-prolinamide, a fundamental chiral building block, has garnered significant attention, most notably as a key intermediate in the synthesis of the dipeptidyl peptidase-IV (DPP-IV) inhibitor, Vildagliptin[1][2]. The introduction of fluorine into small molecules is a well-established medicinal chemistry strategy to enhance metabolic stability, binding affinity, and pharmacokinetic profiles[3]. This guide provides an in-depth, objective comparison of the biological activities of L-prolinamide and its fluorinated counterpart, cis-4-Fluoro-L-prolinamide HCl, offering field-proven insights for researchers, scientists, and drug development professionals.

While direct, head-to-head comparative studies of these two specific molecules are not extensively documented in publicly available literature, this guide will synthesize existing data on related proline analogs, delve into the fundamental principles of fluorine's influence on biological activity, and provide detailed experimental protocols to empower researchers to conduct their own robust comparisons.

Molecular Profiles: A Tale of Two Scaffolds

At their core, both molecules share the L-prolinamide scaffold. However, the introduction of a fluorine atom at the cis-4 position of the pyrrolidine ring in cis-4-Fluoro-L-prolinamide HCl introduces significant physicochemical alterations that are predictive of differential biological activity.

Property	L-Prolinamide	cis-4-Fluoro-L-prolinamide HCl	Reference(s)
Molecular Formula	C₅H₁₀N₂O	C₅H₉FN₂O·HCl	[4][5]
Molecular Weight	114.15 g/mol	168.60 g/mol	[4][5]
Appearance	White to off-white crystalline solid	White to off-white solid	[5][6]
Melting Point	95-97 °C	218-222 °C (dec.)	[5][7]
Water Solubility	Soluble	Data not available, expected to be soluble	[7]
XLogP3	-0.9	-2.3 (for the free base)	[4][8]

The most striking differences lie in the melting point and the predicted lipophilicity (XLogP3). The significantly higher melting point of the fluorinated compound suggests stronger intermolecular interactions in the solid state. The more negative XLogP3 value for the fluorinated analog indicates increased polarity, which can have profound effects on cell permeability and target engagement.

The Influence of Fluorine: More Than Just an Isostere

The substitution of hydrogen with fluorine at the 4-position of the proline ring is not a trivial modification. The high electronegativity and small size of the fluorine atom impart unique stereoelectronic effects that directly influence the molecule's conformation and interactions with biological targets[9][10][11].

Conformational Control: Ring Pucker and Isomerization

The pyrrolidine ring of proline is not planar and exists in two primary puckered conformations: Cγ-endo and Cγ-exo. The energy barrier between these conformations is low. However, the introduction of a highly electronegative substituent like fluorine at the 4-position can create a strong conformational bias[9][11][12]. Specifically, (2S, 4S)-4-fluoroproline (the configuration in cis-4-Fluoro-L-prolinamide) preferentially adopts a Cγ-endo ring pucker[11]. This pre-organization of the ring structure can lead to a more favorable binding entropy upon interaction with a target protein by reducing the conformational flexibility of the ligand.

Furthermore, the electron-withdrawing nature of the fluorine atom can influence the cis/trans isomerization of the peptide bond preceding the proline residue in a peptide chain[9][11][12]. This can accelerate the rate of isomerization, a process that is often a rate-limiting step in protein folding and can be critical for the binding kinetics of proline-containing inhibitors[9][11].

Anticipated Biological Activity: A Mechanistic View

Given their structural similarities to proline, both L-prolinamide and its fluorinated analog are anticipated to interact with proline-specific enzymes. The two most prominent families of such enzymes in drug discovery are Dipeptidyl Peptidase IV (DPP-IV) and Prolyl Oligopeptidase (POP).

Dipeptidyl Peptidase IV (DPP-IV) Inhibition

DPP-IV is a serine protease that cleaves Xaa-Proline dipeptides from the N-terminus of polypeptides and is a validated target for the treatment of type 2 diabetes[1][2]. L-prolinamide itself is a precursor to the DPP-IV inhibitor Vildagliptin, highlighting the relevance of this scaffold for DPP-IV inhibition[1].

It is hypothesized that the cis-4-fluoro substitution in cis-4-Fluoro-L-prolinamide HCl could enhance its inhibitory activity against DPP-IV compared to L-prolinamide. The reasoning is twofold:

• Enhanced Binding Affinity: The preferred Cγ-endo pucker of the fluorinated ring may better mimic the transition state of the substrate in the DPP-IV active site, leading to stronger binding interactions.

• Increased Stability: The C-F bond is exceptionally strong, which can impart greater metabolic stability to the molecule, a desirable property for any drug candidate.

Prolyl Oligopeptidase (POP) Inhibition

POP is another serine protease that cleaves small peptides on the C-terminal side of proline residues and is a target for neurodegenerative and psychiatric disorders[13]. Proline-based structures are common motifs in POP inhibitors[13]. Similar to the rationale for DPP-IV, the conformational rigidity and altered electronic properties conferred by the cis-4-fluoro substitution could lead to enhanced POP inhibitory activity for cis-4-Fluoro-L-prolinamide HCl.

Experimental Protocols for Direct Comparison

To provide definitive, quantitative data on the comparative biological activity, well-designed in vitro enzyme inhibition assays are essential. Below are detailed, step-by-step methodologies for assessing the inhibitory potential of cis-4-Fluoro-L-prolinamide HCl and L-prolinamide against DPP-IV and POP.

DPP-IV Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available kits and established methodologies[14][15][16][17].

Workflow for DPP-IV Inhibition Assay

Caption: Workflow for determining DPP-IV inhibitory activity.

Materials:

• Human recombinant DPP-IV

• DPP-IV fluorogenic substrate: Gly-Pro-AMC (Aminomethylcoumarin)

• Assay Buffer: Tris-HCl buffer, pH 8.0

• Test Compounds: cis-4-Fluoro-L-prolinamide HCl and L-prolinamide, dissolved in assay buffer

• Positive Control: Sitagliptin or Vildagliptin

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a working solution of DPP-IV in assay buffer.

  • Prepare a stock solution of Gly-Pro-AMC in DMSO and dilute to the working concentration in assay buffer.

  • Prepare serial dilutions of cis-4-Fluoro-L-prolinamide HCl, L-prolinamide, and the positive control in assay buffer.

• Assay Setup (in triplicate):

  • To appropriate wells of the 96-well plate, add 50 µL of assay buffer.

  • Add 10 µL of the test compound dilutions or vehicle control.

  • Add 20 µL of the diluted DPP-IV enzyme solution.

• Pre-incubation:

  • Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation:

  • Add 20 µL of the Gly-Pro-AMC substrate solution to all wells.

• Kinetic Measurement:

  • Immediately place the plate in a fluorescence reader and measure the fluorescence intensity (Excitation: 350-360 nm, Emission: 450-465 nm) every minute for 30 minutes at 37°C.

• Data Analysis:

  • Determine the rate of reaction (V) for each well by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Calculate the percentage of inhibition for each concentration of the test compounds using the formula: % Inhibition = [1 - (V_inhibitor / V_vehicle)] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Prolyl Oligopeptidase (POP) Inhibition Assay (Fluorometric)

This protocol is based on established methods for measuring POP activity[13][18].

Workflow for POP Inhibition Assay

Caption: Workflow for determining POP inhibitory activity.

Materials:

• Human recombinant Prolyl Oligopeptidase (POP)

• POP fluorogenic substrate: Z-Gly-Pro-AMC

• Assay Buffer: Tris-HCl, pH 7.5, containing EDTA and DTT

• Test Compounds: cis-4-Fluoro-L-prolinamide HCl and L-prolinamide, dissolved in assay buffer

• Positive Control: A known POP inhibitor (e.g., Z-Pro-Prolinal)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Dilute the POP enzyme to the desired working concentration in assay buffer.

  • Prepare a stock solution of Z-Gly-Pro-AMC in DMSO and dilute to the working concentration in assay buffer.

  • Prepare serial dilutions of cis-4-Fluoro-L-prolinamide HCl, L-prolinamide, and the positive control in assay buffer.

• Assay Setup (in triplicate):

  • Add 50 µL of assay buffer to the wells of a 96-well plate.

  • Add 1 µL of the test compound dilutions or vehicle control.

  • Add 25 µL of the diluted POP enzyme solution.

• Pre-incubation:

  • Incubate the plate at 37°C for 10-15 minutes.

• Reaction Initiation:

  • Add 25 µL of the Z-Gly-Pro-AMC substrate solution to each well.

• Incubation:

  • Incubate the plate at 37°C for a fixed period (e.g., 30 minutes).

• Fluorescence Measurement:

  • Measure the fluorescence intensity (Excitation: 360-380 nm, Emission: 460 nm).

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compounds as described in the DPP-IV assay protocol.

  • Determine the IC₅₀ values by fitting the data to a dose-response curve.

Conclusion and Future Directions

While L-prolinamide serves as a valuable and well-established chiral building block, the introduction of a cis-4-fluoro substituent offers a compelling strategy for potentially enhancing biological activity and fine-tuning pharmacokinetic properties. The conformational constraints imposed by the fluorine atom are likely to have a significant impact on the interaction of the prolinamide scaffold with proline-specific enzymes such as DPP-IV and POP.

This guide provides the theoretical framework and practical methodologies for a comprehensive comparison of cis-4-Fluoro-L-prolinamide HCl and L-prolinamide. The lack of direct comparative data in the existing literature underscores the opportunity for novel research in this area. By employing the detailed protocols outlined herein, researchers can generate the critical data needed to elucidate the structure-activity relationships and guide the rational design of next-generation enzyme inhibitors. The insights gained from such studies will undoubtedly contribute to the development of more potent and selective therapeutics for a range of diseases.

References

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Accounts of chemical research, 50(9), 2436–2445. [Link]

• Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. PubMed, 28829139. [Link]

• ResearchGate. (n.d.). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins | Request PDF. Retrieved February 18, 2026, from [Link]

• ResearchGate. (n.d.). Fluorogenic Prolyl OligoPeptidase (POP) Assay Kit. Retrieved February 18, 2026, from [Link]

• Mikutis, G., et al. (2019). Conformational landscape of 4S‐ and 4R‐fluoroprolines as determined by... ResearchGate. [Link]

• O'Hagan, D. (2014). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PMC. [Link]

• PubChem. (n.d.). L-Prolinamide. Retrieved February 18, 2026, from [Link]

• ResearchGate. (n.d.). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities | Request PDF. Retrieved February 18, 2026, from [Link]

• Suzhou Health Chemicals Co., Ltd. (n.d.). L-Prolinamide. Retrieved February 18, 2026, from [Link]

• ACS Publications. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry. [Link]

• National Institutes of Health. (n.d.). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. PMC. [Link]

• ResearchGate. (n.d.). Fluorine can play diverse roles when located within amino acid side chains. Retrieved February 18, 2026, from [Link]

• AMSBIO. (n.d.). Data Sheet - Fluorogenic DPP4 Assay Kit. Retrieved February 18, 2026, from [Link]

• Assay Genie. (n.d.). DPP4 Inhibitor Screening Kit (Fluorometric). Retrieved February 18, 2026, from [Link]

• BPS Bioscience. (n.d.). POP Assay Kit. Retrieved February 18, 2026, from [Link]

• iChemical. (n.d.). 4,4-Difluoro-L-prolinamide hydrochloride, CAS No. 426844-51-1. Retrieved February 18, 2026, from [Link]

• PubChem. (n.d.). L-Proline, 4-fluoro-, cis-. Retrieved February 18, 2026, from [Link]

• Juniper Publishers. (2023). Chiral Derivatization Method for the Separation of Enantiomers of L- Prolinamide by Reverse Phase HPLC. Pharmacy & Pharmaceutical Sciences. [Link]

• ACS Publications. (2024). Study of the Conformational Dynamics of Prolyl Oligopeptidase by Mass Spectrometry: Lessons Learned. Journal of Medicinal Chemistry. [Link]

• White Rose Research Online. (2024). Study of the Conformational Dynamics of Prolyl Oligopeptidase by Mass Spectrometry: Lessons Learned. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Evaluation of Proline Derived Sulphonamides. Retrieved February 18, 2026, from [Link]

• PubMed. (2013). Properties, metabolisms, and applications of (L)-proline analogues. Applied Microbiology and Biotechnology, 97(19), 8437–8447. [Link]

• ResearchGate. (n.d.). (PDF) Studies on the Effects of L-Prolinamide, 5-OXO-L-Prolyl-L-Phenylanyl-4-Hydroxy Compound Produced by Pseudomonas Fluorescence against Cell Wall Protein (3GNU Receptor) of Pythium SPP MTCC 10247. Retrieved February 18, 2026, from [Link]

• ACS Publications. (2021). Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride. ACS Omega, 6(18), 12154–12161. [Link]

Sources

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. L-Prolinamide | C5H10N2O | CID 111306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. L-Prolinamide(7531-52-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. mainchem.com [mainchem.com]
• 8. L-Proline, 4-fluoro-, cis- | C5H8FNO2 | CID 10057550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. content.abcam.com [content.abcam.com]
• 16. resources.amsbio.com [resources.amsbio.com]
• 17. assaygenie.com [assaygenie.com]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

cis-4-Fluoro-L-prolinamide hydrochloride proper disposal procedures

Executive Summary: Immediate Classification & Action

Compound Identity:

• Name: cis-4-Fluoro-L-prolinamide hydrochloride[1][2][3]

• CAS: 426844-23-7[1][2]

• Physical State: Solid (White to off-white powder)[2]

• Chemical Class: Fluorinated Amino Acid Derivative / Amide Salt

Operational Directive: This compound must be classified as Halogenated Organic Waste . Despite potential "Non-Hazardous" designations in some Safety Data Sheets (SDS) regarding acute toxicity, the presence of the fluorine atom and the hydrochloride counter-ion dictates specific thermal destruction protocols to prevent environmental release of persistent fluorinated organics and corrosive hydrogen fluoride (HF) gas.

Do NOT:

• Do not dispose of via sanitary sewer (sink), regardless of water solubility.[4]

• Do not mix with non-halogenated organic solvents (e.g., acetone, methanol) unless the entire container is relabeled as "Halogenated."

• Do not mix with strong oxidizing agents or alkalis in the waste stream without neutralization.

Technical Characterization & Disposal Logic

As researchers, we must understand the causality behind our waste management choices. This is not merely about compliance; it is about chemical lifecycle stewardship.

The Fluorine Factor (C-F Bond Stability)

The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry (~485 kJ/mol). Standard incineration temperatures (600–800°C) often fail to fully mineralize fluorinated compounds, potentially leading to the emission of fluorinated by-products or incomplete combustion.

• Requirement: This waste requires High-Temperature Incineration (>850°C) with specific residence times.

• Downstream Effect: Upon successful combustion, the fluorine atom is converted to Hydrogen Fluoride (HF). The incineration facility must utilize wet or dry scrubbers (typically using calcium or sodium salts) to capture the HF as CaF₂ or NaF.

The Hydrochloride Salt Factor

The .HCl moiety implies that in solution, this compound contributes to acidity.[5]

• Risk: Adding acidic halogenated waste to metal drums can cause corrosion and containment failure.

• Protocol: Aqueous waste streams containing this compound should be pH-checked and neutralized (pH 6–9) prior to consolidation in steel waste drums.

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Substance or Spill Cleanup)

Parameter	Specification
Container Type	High-density polyethylene (HDPE) or glass. Avoid metal if damp.
Labeling	"Solid Chemical Waste: Halogenated Organics."[6][7] Explicitly list: cis-4-Fluoro-L-prolinamide HCl.
Segregation	Keep separate from oxidizers (e.g., perchlorates, nitrates).

Procedure:

• Containment: Sweep spilled material or transfer expired solids into a dedicated, wide-mouth HDPE jar.

• Deactivation (Spills): If cleaning a spill, wipe the area with a dilute sodium bicarbonate solution to neutralize any residual acidity from the HCl salt, then wipe with water. Dispose of wipes in the same solid waste container.

• Tagging: Attach a hazardous waste tag immediately. Check the box for "Halogenated."[8]

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)

Parameter	Specification
Solvent Matrix	Compatible with: Methanol, DCM, Ethyl Acetate, Water.
Container Type	HDPE Carboy (preferred) or Safety Can (if solvent is flammable).
Labeling	"Liquid Chemical Waste: Halogenated Solvents."[7]

Procedure:

• Segregation: Do not pour this mixture into the "General Organic" or "Non-Halogenated" carboy. Even a small percentage of fluorinated compound renders the entire volume "Halogenated" for disposal pricing and processing purposes.

• pH Check: If the waste solution is aqueous or has high water content, check the pH.

  • If pH < 4: Neutralize slowly with saturated Sodium Bicarbonate (

    ) or dilute Sodium Hydroxide ( ) until pH is between 6 and 9. This prevents corrosion of the waste container.

• Consolidation: Pour into the Halogenated Solvent waste stream.

• Documentation: Record the approximate concentration of the fluorinated amide on the waste log. This helps the disposal facility calculate the "Halogen Load" for their scrubbers.

Operational Decision Workflow

The following diagram illustrates the logical flow for determining the correct waste stream, ensuring the protection of both lab personnel and downstream incineration infrastructure.

Figure 1: Decision matrix for the segregation and treatment of fluorinated amide salts, prioritizing pH control and halogen stream isolation.

References & Regulatory Grounding

• Fisher Scientific. (2021). Safety Data Sheet: 4-cis-Fluoro-L-prolinamide hydrochloride. Retrieved from

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from

• Tsang, W., et al. (1995).[9] The Combustion of Highly Fluorinated Organic Compounds. University of Utah / American Flame Research Committee.[9] Retrieved from

• RIVM (National Institute for Public Health and the Environment). (2021). Per- and polyfluorinated substances in waste incinerator flue gases. Retrieved from

• Massachusetts Institute of Technology (MIT). (n.d.). Procedures for Disposing of Hazardous Waste. Retrieved from

Sources

• 1. 4-顺式-氟-L-脯氨酰胺 盐酸盐 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-cis-Fluoro-L-prolinamide hydrochloride, 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 4. web.mit.edu [web.mit.edu]
• 5. Scrubbers - flue gas treatment of incinerators [igniss.com]
• 6. sites.rowan.edu [sites.rowan.edu]
• 7. ptb.de [ptb.de]
• 8. hscprep.com.au [hscprep.com.au]
• 9. The Combustion of Highly Fluorinated Organic Compounds | University of Utah Partnerships | J. Willard Marriott Digital Library [collections.lib.utah.edu]

Personal Protective Equipment (PPE) &amp; Handling Guide: cis-4-Fluoro-L-prolinamide hydrochloride

CAS Number: 426844-23-7 Formula: C₅H₉FN₂O[1][2] · HCl Molecular Weight: 168.59 g/mol [2]

Introduction: The "Safety First" Philosophy

As a Senior Application Scientist, I often see researchers treat amino acid derivatives as "benign" building blocks. However, cis-4-Fluoro-L-prolinamide hydrochloride presents a unique intersection of hazards: it is a functionalized pyrrolidine, a hydrochloride salt, and a fluorinated organic.

While classified primarily as an irritant, its role as a pharmaceutical intermediate demands a Performance-Based Exposure Control approach. We do not just protect against acute injury; we protect the integrity of the compound (from moisture) and the long-term safety of the lab environment (from halogenated byproducts).

This guide moves beyond the generic SDS to provide a logistical, field-proven workflow for safe handling.

Risk Assessment & Hazard Identification

Before selecting PPE, we must understand the specific risks associated with this molecule.

Hazard Category	Specific Risk	Mechanism/Causality
Physical State	Fine Dust / Particulate	As a solid HCl salt, it can form fine, airborne dust during weighing. Inhalation poses a risk to mucous membranes.
Chemical Activity	Irritant (Skin/Eye/Lung)	The amide and secondary amine functionalities, combined with the acidic HCl counterion, cause immediate irritation upon contact with moisture (sweat/tears).
Environmental	Halogenated Waste	Contains Fluorine.[3] Improper disposal (mixing with standard organics) can lead to Hydrogen Fluoride (HF) generation during municipal incineration.
Stability	Hygroscopic Potential	HCl salts of amino amides often absorb atmospheric moisture, altering stoichiometry and causing "clumping," which increases spill risks during transfer.

PPE Selection Matrix

PPE is not "one size fits all." It scales with the operation. Below is the decision matrix for selecting gear based on your specific task.

Visualizing the Decision Logic

The following diagram illustrates the decision flow for PPE selection and Engineering Controls.

Figure 1: PPE and Engineering Control Decision Matrix based on operational scale.

Operational Protocol: Step-by-Step

Phase 1: Pre-Handling & Engineering Controls

• The Workspace: Always handle solids in a certified chemical fume hood or a powder weighing enclosure . The air velocity prevents light powders from drifting into the breathing zone.

• Static Control: This salt is prone to static charge. Use an anti-static gun or ionizer bar near the balance. Static cling can cause the powder to "jump" off the spatula, leading to contamination.

• De-clutter: Remove unnecessary equipment. Good airflow requires an uncluttered baffle area.

Phase 2: Active Handling (Weighing & Solubilization)

• Donning (Put on Gear):

  • Put on a standard lab coat (buttoned fully).

  • Don safety glasses (with side shields) or goggles if handling >5g.

  • Gloving: Use Nitrile gloves (minimum 0.11 mm / 4 mil thickness).

  • Expert Tip: For high-value synthesis, double glove . The outer glove can be stripped immediately if contaminated, leaving the inner glove to protect the sample integrity.

• Weighing:

  • Open the vial inside the hood.

  • Use a disposable anti-static weighing boat.

  • Technique: Do not dump. Tap the spatula gently. If the solid is clumped (hygroscopic effect), break it gently with a glass rod before attempting to transfer.

• Solubilization:

  • Add solvent (e.g., water, methanol, DMSO) slowly.

  • Note: Dissolution of HCl salts can be slightly exothermic. Ensure the receiving vessel is stable.

Phase 3: Post-Handling & Decontamination

• Wipe Down: Use a wet paper towel (water/ethanol) to wipe the balance area. The compound is water-soluble; simple organic solvents might not dissolve salt residues effectively.

• Doffing (Remove Gear): Remove outer gloves first, turning them inside out. Wash hands with soap and water immediately.

Disposal & Waste Management (Critical)

This is where most labs fail. Because this molecule contains Fluorine , it cannot be treated as standard organic waste.

• The Chemistry of Disposal: Incinerating fluorinated compounds in standard facilities can generate Hydrogen Fluoride (HF), which corrodes scrubber systems and poses environmental hazards.

• Protocol:

  • Segregate: Place all liquid waste containing this compound into a container labeled "Halogenated Organic Waste" .

  • Solids: Solid waste (contaminated weighing boats, wipes) should be bagged and tagged specifically as "Solid Fluorinated Waste" if your facility requires it, or generally under "Solid Hazardous Waste" with the constituents clearly listed.

Safe Handling Lifecycle Diagram

Figure 2: Cradle-to-Grave waste stream management for fluorinated salts.

Emergency Response

Scenario	Immediate Action
Eye Contact	Rinse cautiously with water for 15 minutes . Remove contact lenses if present.[4] The HCl component makes this an acid-burn risk. Seek medical attention.
Skin Contact	Brush off loose particles before rinsing. Wash with soap and plenty of water. If irritation persists (redness), consult a physician.
Inhalation	Move to fresh air immediately. If breathing is difficult, oxygen may be required (administered by trained personnel).
Spill (Solid)	Do not dry sweep (creates dust). Cover with a damp paper towel to solubilize/trap the dust, then wipe up. Place in Halogenated Waste.

References

• Thermo Fisher Scientific. (n.d.). 4-cis-Fluoro-L-prolinamide hydrochloride, 98%. Retrieved February 18, 2026, from [Link]

• RiskAssess. (n.d.). Chemical Waste Containers for Chemical Waste Disposal (Fluorinated Organic Wastes). Retrieved February 18, 2026, from [Link]

• National Institutes of Health (NIH). (2019). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides. PMC6386196. Retrieved February 18, 2026, from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 4-cis-Fluoro-L-prolinamide hydrochloride, 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 3. pubs.acs.org [pubs.acs.org]
• 4. merckmillipore.com [merckmillipore.com]